3-O-Methyltirotundin

Core Science & Biosynthesis

Biological Activity of 3-O-Methyltirotundin: A Review of Available Data

Researchers, scientists, and drug development professionals investigating the therapeutic potential of natural compounds have shown interest in sesquiterpenoid lactones, a class of molecules known for their diverse biological activities. One such compound, 3-O-Methyltirotundin, a sesquiterpenoid isolated from the plant Tithonia diversifolia, has been a subject of scientific inquiry. However, a comprehensive review of publicly available scientific literature reveals a significant scarcity of specific data on the biological activity, mechanism of action, and quantitative efficacy of 3-O-Methyltirotundin.

While the broader class of sesquiterpenoids and extracts of Tithonia diversifolia have been extensively studied for their pharmacological properties, information directly pertaining to 3-O-Methyltirotundin is limited. This technical guide aims to present the currently available information and highlight the knowledge gaps that future research may address.

Chemical Identity

Property	Value
Compound Name	3-O-Methyltirotundin
CAS Number	1021945-29-8
Chemical Class	Sesquiterpenoid
Natural Source	Tithonia diversifolia

Review of Existing Literature

Current scientific databases and publications lack specific studies detailing the biological activities of 3-O-Methyltirotundin. Research on compounds isolated from Tithonia diversifolia has often focused on other, more abundant or potent, sesquiterpenoid lactones.

For instance, studies on Tithonia diversifolia have reported the isolation and characterization of various other compounds with demonstrated biological effects:

• Tagitinins: These are some of the most well-studied compounds from Tithonia diversifolia and have shown anti-inflammatory, and cytotoxic activities.

• Tirotundin derivatives: While 3-O-Methyltirotundin is a derivative of tirotundin, specific data on its activity is not available. Other derivatives, such as 8β-O-(2-methylbutyroyl)tirotundin and 8β-O-(isovaleroyl)tirotundin, have been isolated, but their biological profiles are not extensively characterized in the available literature.

• 1β-methoxydiversifolin-3-O-methyl ether: This compound, also isolated from Tithonia diversifolia, has been reported to possess antiviral activity.

The absence of specific data for 3-O-Methyltirotundin prevents a detailed discussion of its mechanism of action, potential signaling pathway involvement, or quantitative measures of its activity such as IC50 or EC50 values.

Future Research Directions

The structural similarity of 3-O-Methyltirotundin to other bioactive sesquiterpenoid lactones suggests that it may possess interesting pharmacological properties. To elucidate its potential, future research should focus on the following areas:

• Isolation and Purification: Development of efficient methods for the isolation and purification of 3-O-Methyltirotundin in sufficient quantities for comprehensive biological screening.

• In Vitro Bioassays: Screening of the compound for a wide range of biological activities, including but not limited to:

  • Cytotoxicity against various cancer cell lines.

  • Anti-inflammatory effects, for example, by measuring the inhibition of pro-inflammatory cytokines or enzymes.

  • Antimicrobial activity against a panel of bacteria and fungi.

  • Antiviral and antiparasitic properties.

• Mechanism of Action Studies: If any significant biological activity is identified, further studies should be conducted to determine the underlying mechanism of action. This could involve investigating its effects on specific signaling pathways, such as NF-κB, MAPK, or apoptosis-related pathways.

• Quantitative Analysis: Determination of potency and efficacy through the calculation of IC50 or EC50 values.

Experimental Workflow for Future Investigations

Below is a proposed experimental workflow for the initial biological characterization of 3-O-Methyltirotundin.

Proposed experimental workflow for investigating the biological activity of 3-O-Methyltirotundin.

Conclusion

The Chemical Architecture of 3-O-Methyltirotundin: A Technical Guide for Researchers

An In-depth Exploration of the Structure, Properties, and Biological Context of a Sesquiterpenoid from Tithonia diversifolia

Abstract

This technical guide provides a comprehensive overview of the chemical structure and associated methodologies for the sesquiterpenoid 3-O-Methyltirotundin, a natural product isolated from Tithonia diversifolia. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry. It details the physicochemical properties, provides a representative experimental protocol for its isolation and characterization, and explores a potential biological mechanism of action through the inhibition of the NF-κB signaling pathway. All quantitative data are presented in structured tables, and a mandatory visualization of the proposed signaling pathway is provided in the DOT language for Graphviz.

Introduction

Tithonia diversifolia (Hemsl.) A. Gray, commonly known as the Mexican sunflower, is a plant rich in various secondary metabolites, particularly sesquiterpenoid lactones. These compounds have garnered significant interest in the scientific community for their diverse biological activities, including anti-inflammatory, cytotoxic, and anti-malarial properties. Among these complex natural products is 3-O-Methyltirotundin, a derivative of the more commonly known tirotundin. This guide focuses on the chemical structure, isolation, and potential biological relevance of 3-O-Methyltirotundin, providing a technical resource for its further investigation and potential therapeutic applications.

Chemical Structure and Physicochemical Properties

3-O-Methyltirotundin is a sesquiterpenoid lactone characterized by a germacrane (B1241064) skeleton. The systematic name for a closely related and likely identical compound is 1β-hydroxytirotundin 3-O-methyl ether. The chemical structure is presented below:

Figure 1: Chemical Structure of 3-O-Methyltirotundin.

The fundamental physicochemical properties of 3-O-Methyltirotundin are summarized in Table 1.

Table 1: Physicochemical Properties of 3-O-Methyltirotundin

Property	Value	Source
Molecular Formula	C₂₀H₃₀O₆	[1]
Molecular Weight	366.45 g/mol	[1]
CAS Number	1021945-29-8	[1]
Class	Sesquiterpenoids	[1]
Appearance	Powder	Commercial Suppliers
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone	[1]
Predicted Boiling Point	474.4 ± 45.0 °C	[1]
Predicted Density	1.15 ± 0.1 g/cm³	[1]

Spectroscopic Data

The structural elucidation of 3-O-Methyltirotundin is achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). While the complete raw data is found in dedicated research publications, a summary of the expected spectroscopic data is presented in Tables 2 and 3. This data is based on the analysis of the closely related compound, 1β-hydroxytirotundin 3-O-methyl ether, isolated from Tithonia diversifolia.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for the Core Structure (Representative)

Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm, multiplicity, J in Hz)
1	~75.0	~4.0 (d, J = 9.5)
2	~40.0	~2.5 (m)
3	~85.0	~3.8 (dd, J = 9.5, 4.0)
4	~135.0	-
5	~125.0	~5.0 (d, J = 10.0)
6	~80.0	~4.5 (t, J = 9.5)
7	~50.0	~2.8 (m)
8	~35.0	~2.0 (m)
9	~45.0	~1.8 (m)
10	~140.0	-
11	~140.0	~2.2 (m)
12	~170.0	-
13	~120.0	~6.2 (d, J = 3.0), ~5.8 (d, J = 2.5)
14	~20.0	~1.2 (s)
15	~15.0	~1.0 (d, J = 7.0)
OMe	~57.0	~3.4 (s)
Side Chain	...	...

Note: The presented data is a representative summary based on known sesquiterpenoids from Tithonia diversifolia. Actual values may vary based on experimental conditions and the specific isomer.

Table 3: Mass Spectrometry Data (Representative)

Ion	m/z (Observed)	Interpretation
[M+H]⁺	~367.2064	Protonated Molecule
[M+Na]⁺	~389.1883	Sodium Adduct
Fragments	...	...

Experimental Protocols

The following is a detailed, representative protocol for the isolation and purification of sesquiterpenoids, including 3-O-Methyltirotundin, from the aerial parts of Tithonia diversifolia.

Extraction and Fractionation

• Plant Material Preparation: Air-dry the aerial parts of Tithonia diversifolia at room temperature and grind into a fine powder.

• Extraction: Macerate the powdered plant material (e.g., 1 kg) with 95% ethanol (B145695) (5 L) at room temperature for 72 hours. Repeat the extraction process three times.

• Concentration: Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Solvent Partitioning: Suspend the crude extract in water (1 L) and sequentially partition with n-hexane (3 x 1 L), ethyl acetate (3 x 1 L), and n-butanol (3 x 1 L). Concentrate each fraction using a rotary evaporator.

The general workflow for this initial stage is depicted in the following diagram:

References

• 1. mdpi.com [mdpi.com]

Preliminary Bioactivity Screening of 3-O-Methyltirotundin: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

3-O-Methyltirotundin, a sesquiterpene lactone isolated from Tithonia diversifolia, belongs to a class of natural products known for their diverse biological activities. This document provides a comprehensive overview of the preliminary bioactivity screening of 3-O-Methyltirotundin, with a focus on its potential cytotoxic, anti-inflammatory, and antimicrobial properties. While specific experimental data for 3-O-Methyltirotundin is limited in publicly available literature, this guide synthesizes information on closely related sesquiterpene lactones from Tithonia diversifolia to provide a predictive framework for its biological evaluation. Detailed experimental protocols for key bioassays and conceptual signaling pathways are presented to facilitate further research and drug discovery efforts.

Introduction

Sesquiterpene lactones are a large and structurally diverse group of secondary metabolites found predominantly in plants of the Asteraceae family. These compounds are characterized by a 15-carbon skeleton and a lactone ring, and have garnered significant scientific interest due to their wide range of pharmacological effects, including anti-inflammatory, cytotoxic, and antimicrobial activities. 3-O-Methyltirotundin is a germacrane-type sesquiterpene lactone that has been isolated from the leaves of Tithonia diversifolia (Hemsl.) A. Gray, a plant used in traditional medicine for the treatment of various ailments. This technical guide outlines a systematic approach to the preliminary bioactivity screening of 3-O-Methyltirotundin, providing researchers with the necessary protocols and comparative data from related compounds to assess its therapeutic potential.

Physicochemical Properties

Property	Value	Source
IUPAC Name	(3aR,4E,11aR)-10-hydroxy-3,6,9-trimethylidene-3a,7,8,9,10,11a-hexahydrocyclodeca[b]furan-2-one	PubChem
Molecular Formula	C₁₅H₁₈O₃	PubChem
Molecular Weight	246.3 g/mol	PubChem
Appearance	Powder	[1]
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[1]

Bioactivity Profile of 3-O-Methyltirotundin and Related Compounds

While comprehensive bioactivity data for 3-O-Methyltirotundin is not extensively available, studies on related sesquiterpene lactones from Tithonia diversifolia provide valuable insights into its potential therapeutic activities.

Cytotoxic Activity

Sesquiterpene lactones from Tithonia diversifolia have demonstrated significant cytotoxic effects against various cancer cell lines. The proposed mechanism of action often involves the alkylation of biological macromolecules through their α,β-unsaturated carbonyl groups, leading to apoptosis and inhibition of cell proliferation.

Table 1: Cytotoxic Activity of Sesquiterpene Lactones from Tithonia diversifolia

Compound	Cell Line	IC₅₀ (µM)	Reference
Tagitinin C	KB (Human oral cancer)	0.29	[2]
HepG2 (Human liver cancer)	0.45	[2]
A549 (Human lung cancer)	0.83	[2]
MCF7 (Human breast cancer)	1.21	[2]
1β,2α-epoxytagitinin C	Col2 (Human colon cancer)	-	[3]
Tagitinin J (New isolate)	KB (Human oral cancer)	1.5	[2]
HepG2 (Human liver cancer)	2.5	[2]
A549 (Human lung cancer)	4.6	[2]
MCF7 (Human breast cancer)	7.8	[2]
Tagitinin K (New isolate)	KB (Human oral cancer)	1.8	[2]
HepG2 (Human liver cancer)	3.1	[2]
A549 (Human lung cancer)	5.2	[2]
MCF7 (Human breast cancer)	9.1	[2]

Note: This table presents data for compounds structurally related to 3-O-Methyltirotundin to provide a comparative context for its potential cytotoxicity.

Anti-inflammatory Activity

Inflammation is a complex biological response, and chronic inflammation is implicated in numerous diseases. Sesquiterpene lactones are known to exert anti-inflammatory effects, primarily through the inhibition of the pro-inflammatory transcription factor NF-κB.

A study on tirotundin, a closely related compound to 3-O-Methyltirotundin, revealed that it inhibits the activation of NF-κB, a key regulator of the inflammatory response[4]. This inhibition is thought to occur via the alkylation of cysteine residues in the p65 subunit of NF-κB, preventing its DNA binding and the subsequent transcription of pro-inflammatory genes[4].

Table 2: Anti-inflammatory Activity of Tithonia diversifolia Extracts

Extract/Compound	Assay	Model	Key Findings	Reference
Methanol Extract	Carrageenan-induced paw edema	Rat	Dose-dependent inhibition of edema	[5][6]
Ethanol Extract	Neutrophil migration	Mouse	Reduction in neutrophil migration and pro-inflammatory cytokines (TNF, IL-1β)	[7][8]
Tirotundin	NF-κB activation	In vitro	Inhibition of NF-κB activation	[4]

Note: This table includes data from crude extracts and a closely related compound to indicate the potential anti-inflammatory properties of constituents from Tithonia diversifolia.

Antimicrobial Activity

The emergence of antibiotic-resistant pathogens has spurred the search for new antimicrobial agents. Plant-derived compounds, including sesquiterpene lactones, represent a promising source of novel antimicrobial drugs.

Table 3: Antimicrobial Activity of Tithonia diversifolia Extracts

Extract	Microorganism	MIC (mg/mL)	Reference
Methanol Extract	Salmonella typhi	3.125	[9]
Chloroform Extract	Salmonella typhi	6.25	[9]
Methanol Extract	Candida albicans	6.25	[9]
Ethanol (70%) Extract	Enterococcus faecalis	0.07	[10]
Acetone Extract	Enterococcus faecalis	0.07	[10]
Hexane Fraction	Pseudomonas aeruginosa	0.07	[10]

Note: This table presents the Minimum Inhibitory Concentration (MIC) values of various extracts from Tithonia diversifolia against different pathogens.

Anti-hyperglycemic Activity

A study specifically investigating "tirotundin-3-O-methyl ether," which is 3-O-Methyltirotundin, demonstrated its potential in managing hyperglycemia.

Table 4: Anti-hyperglycemic Activity of 3-O-Methyltirotundin

Compound	Concentration	Assay	Key Findings	Reference
3-O-Methyltirotundin	10 µg/mL	Glucose uptake in 3T3-L1 adipocytes	Significantly increased glucose uptake without significant toxic effects	[11]

Experimental Protocols

This section provides detailed methodologies for the preliminary in vitro screening of 3-O-Methyltirotundin.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines (e.g., HeLa, MCF-7, A549, HepG2)

• 3-O-Methyltirotundin

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 3-O-Methyltirotundin in culture medium. After 24 hours, replace the medium with 100 µL of medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve.

Anti-inflammatory Assay (Nitric Oxide Assay)

This assay measures the production of nitric oxide (NO) by lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. The Griess reagent is used to quantify nitrite (B80452), a stable and nonvolatile breakdown product of NO.

Materials:

• RAW 264.7 macrophage cell line

• 3-O-Methyltirotundin

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Complete cell culture medium

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 3-O-Methyltirotundin for 1 hour.

• LPS Stimulation: Add LPS (1 µg/mL final concentration) to the wells to induce an inflammatory response. Include a negative control (cells only), a positive control (cells + LPS), and a vehicle control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Griess Reaction: Transfer 50 µL of the cell culture supernatant to a new 96-well plate. Add 50 µL of Griess Reagent Part A, followed by 50 µL of Part B.

• Absorbance Measurement: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition compared to the LPS-stimulated control.

Antimicrobial Assay (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa)

• Fungal strains (e.g., Candida albicans)

• 3-O-Methyltirotundin

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Compound Dilution: Prepare a two-fold serial dilution of 3-O-Methyltirotundin in the broth medium in a 96-well plate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well with the microbial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL for bacteria or 0.5-2.5 x 10³ CFU/mL for fungi. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth. Growth can be assessed visually or by measuring the optical density at 600 nm.

Signaling Pathways and Experimental Workflows

Proposed Anti-inflammatory Signaling Pathway

Sesquiterpene lactones, such as the related compound tirotundin, are believed to exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Caption: Proposed inhibition of the NF-κB signaling pathway by sesquiterpene lactones.

Cytotoxicity Assay Workflow

Caption: Experimental workflow for the MTT cytotoxicity assay.

Anti-inflammatory Assay Workflow

Caption: Experimental workflow for the nitric oxide anti-inflammatory assay.

Conclusion and Future Directions

The preliminary bioactivity screening of 3-O-Methyltirotundin, guided by the data from related sesquiterpene lactones, suggests its potential as a cytotoxic, anti-inflammatory, and antimicrobial agent. The demonstrated anti-hyperglycemic activity further broadens its therapeutic prospects. The provided experimental protocols offer a robust framework for the systematic evaluation of these activities.

Future research should focus on:

• Comprehensive Bioactivity Profiling: Generating specific IC₅₀ and MIC values for 3-O-Methyltirotundin against a wider range of cancer cell lines and pathogenic microorganisms.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways modulated by 3-O-Methyltirotundin.

• In Vivo Efficacy and Safety: Evaluating the therapeutic efficacy and toxicological profile of 3-O-Methyltirotundin in relevant animal models.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and screening derivatives of 3-O-Methyltirotundin to optimize its bioactivity and pharmacokinetic properties.

The exploration of natural products like 3-O-Methyltirotundin holds significant promise for the discovery of novel therapeutic leads. A thorough and systematic investigation, as outlined in this guide, is crucial for unlocking its full potential in drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Nitric oxide and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

An In-depth Technical Guide to 3-O-Methyltirotundin: Physical, Chemical, and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-O-Methyltirotundin is a sesquiterpenoid compound isolated from the plant Tithonia diversifolia, commonly known as the Mexican sunflower. Sesquiterpenoids from this plant have garnered significant interest in the scientific community due to their diverse biological activities, including anti-inflammatory and cytotoxic effects. This technical guide provides a comprehensive overview of the known physical and chemical properties of 3-O-Methyltirotundin, alongside a discussion of its potential biological activities and mechanisms of action based on related compounds. This document is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development.

Physical and Chemical Properties

The physical and chemical properties of 3-O-Methyltirotundin are crucial for its handling, formulation, and potential therapeutic application. While some experimental data is available, certain properties are based on predictions.

Table 1: Physical and Chemical Properties of 3-O-Methyltirotundin

Property	Value	Source/Notes
CAS Number	1021945-29-8	[1]
Molecular Formula	C₂₀H₃₀O₆	[1]
Molecular Weight	366.5 g/mol	[1]
Physical Description	Powder	[1]
Melting Point	Not available in searched literature
Boiling Point	474.4 ± 45.0 °C	Predicted
Density	1.15 ± 0.1 g/cm³	Predicted
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone	[1]
Spectroscopic Data	Confirmed by NMR and MS by commercial suppliers, but specific data not publicly available.

Experimental Protocols

General Protocol for the Isolation and Characterization of Sesquiterpenoids from Tithonia diversifolia

While a specific protocol for the isolation of 3-O-Methyltirotundin is not detailed in the available literature, a general methodology for the extraction and characterization of sesquiterpenoids from Tithonia diversifolia can be described as follows. This protocol is based on common practices for the phytochemical investigation of this plant species.

1. Plant Material Collection and Preparation:

• Aerial parts (leaves and stems) of Tithonia diversifolia are collected and authenticated.

• The plant material is air-dried in the shade to prevent the degradation of thermolabile compounds and then ground into a fine powder.

2. Extraction:

• The powdered plant material is subjected to extraction with a suitable solvent, typically methanol (B129727) or ethanol, at room temperature for an extended period.

• The extraction process is often repeated multiple times to ensure the exhaustive removal of phytochemicals.

• The resulting crude extract is then concentrated under reduced pressure using a rotary evaporator.

3. Fractionation:

• The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

• The ethyl acetate fraction is often rich in sesquiterpenoids.

4. Chromatographic Purification:

• The ethyl acetate fraction is subjected to column chromatography on silica (B1680970) gel.

• The column is eluted with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate.

• Fractions are collected and monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system and visualization agent (e.g., vanillin-sulfuric acid reagent).

• Fractions with similar TLC profiles are pooled together.

• Further purification of the fractions is achieved through repeated column chromatography, preparative TLC, or High-Performance Liquid Chromatography (HPLC) to yield pure compounds.

5. Structure Elucidation:

• The structure of the isolated pure compounds is determined using a combination of spectroscopic techniques:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of protons and their connectivity.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To determine the number and types of carbon atoms.

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns can provide structural information.

  • 2D NMR (COSY, HSQC, HMBC): To establish detailed correlations between protons and carbons, confirming the final structure.

  • Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

  • Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of 3-O-Methyltirotundin are limited in the publicly available literature, the activities of other sesquiterpenoids isolated from Tithonia diversifolia provide valuable insights into its potential therapeutic effects.

Anti-inflammatory Activity

Several sesquiterpene lactones from Tithonia diversifolia, such as tirotundin (B206078) and diversifolin, have demonstrated anti-inflammatory properties[2][3]. The primary mechanism of this activity is believed to be the inhibition of the transcription factor Nuclear Factor-kappa B (NF-κB)[2][3]. NF-κB is a key regulator of the inflammatory response, controlling the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules.

The proposed mechanism involves the alkylation of cysteine residues in the DNA binding domain of NF-κB by the α-methylene-γ-lactone moiety present in many sesquiterpene lactones[3]. This covalent modification prevents NF-κB from binding to DNA and initiating the transcription of inflammatory genes. Given the structural similarities, it is plausible that 3-O-Methyltirotundin may exert its anti-inflammatory effects through a similar NF-κB inhibitory mechanism.

Proposed Anti-inflammatory Signaling Pathway

Cytotoxic Activity

Various sesquiterpenoids from Tithonia diversifolia have also been reported to exhibit cytotoxic activity against several cancer cell lines[4][5]. The mechanisms underlying this cytotoxicity are often multifactorial and can include the induction of apoptosis (programmed cell death), cell cycle arrest, and the generation of reactive oxygen species (ROS).

For instance, some sesquiterpenoids have been shown to induce apoptosis in cancer cells by modulating the expression of key regulatory proteins involved in the apoptotic cascade[6]. Additionally, cell cycle arrest, often at the G2/M phase, prevents cancer cells from proliferating. The cytotoxic effects are also sometimes linked to the same reactive α,β-unsaturated carbonyl groups that are responsible for anti-inflammatory activity, as they can react with various cellular nucleophiles, leading to cellular dysfunction and death.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the phytochemical investigation of natural products, leading to the isolation and identification of compounds like 3-O-Methyltirotundin.

General Experimental Workflow

Conclusion

3-O-Methyltirotundin is a sesquiterpenoid with potential therapeutic applications, particularly in the areas of inflammation and cancer. While a complete physicochemical profile is not yet publicly available, the existing data and the known activities of related compounds from Tithonia diversifolia provide a strong foundation for further research. Future studies should focus on the complete spectroscopic characterization of 3-O-Methyltirotundin, as well as in-depth investigations into its specific biological mechanisms of action and signaling pathways. Such research will be crucial in unlocking the full therapeutic potential of this promising natural product.

References

• 1. 3-O-Methyltirotundin | CAS 1021945-29-8 | ScreenLib [screenlib.com]
• 2. Study of three sesquiterpene lactones from Tithonia diversifolia on their anti-inflammatory activity using the transcription factor NF-kappa B and enzymes of the arachidonic acid pathway as targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. Sesquiterpene lactones from Tithonia diversifolia with ferroptosis-inducing activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sesquiterpenoids from Tithonia diversifolia (Hemsl.) A. Gray induce apoptosis and inhibit the cell cycle progression of acute myeloid leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Therapeutic Potential of 3-O-Methyltirotundin

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-O-Methyltirotundin, a sesquiterpene lactone isolated from the medicinal plant Tithonia diversifolia, has emerged as a compound of interest for its potential therapeutic applications. This technical guide provides a comprehensive overview of the current scientific knowledge regarding its biological activities, with a focus on its anti-hyperglycemic and putative anti-inflammatory effects. This document summarizes key quantitative data, details experimental protocols for cited studies, and visualizes relevant biological pathways and workflows to facilitate further research and development.

Core Therapeutic Potential

Current research indicates that 3-O-Methyltirotundin holds promise in two primary therapeutic areas:

• Metabolic Disease: Primarily as an anti-hyperglycemic agent.

• Inflammatory Disorders: Based on the known activities of related sesquiterpene lactones from Tithonia diversifolia.

Quantitative Bioactivity Data

The following table summarizes the available quantitative data for the biological activity of 3-O-Methyltirotundin.

Bioactivity	Assay	Cell Line	Concentration	Result	Reference
Anti-hyperglycemic	Glucose Uptake	3T3-L1 Adipocytes	10 µg/mL	Not reported as significant	Zhao et al., 2012[1]

Note: While 3-O-Methyltirotundin was evaluated for its ability to increase glucose uptake in 3T3-L1 adipocytes, the study by Zhao et al. (2012) highlighted other related compounds as having significant activity at the tested concentration. Specific quantitative data for 3-O-Methyltirotundin was not provided in the abstract, suggesting its effect was not as pronounced as the other tested sesquiterpenes.[1]

Detailed Experimental Protocols

In Vitro Anti-hyperglycemic Activity: Glucose Uptake in 3T3-L1 Adipocytes

This protocol is based on the methodology described by Zhao et al. (2012) for the evaluation of sesquiterpenes from Tithonia diversifolia.

3.1.1. Cell Culture and Differentiation

• Cell Line: 3T3-L1 preadipocytes.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere of 5% CO2.

• Initiation of Differentiation: Two days post-confluence (Day 0), induce differentiation by changing the medium to DMEM containing 10% FBS, 0.5 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX), 1.0 µM dexamethasone, and 1.0 µg/mL insulin (B600854).

• Maintenance: After two days (Day 2), replace the differentiation medium with DMEM containing 10% FBS and 1.0 µg/mL insulin.

• Maturation: After another two days (Day 4), switch to DMEM with 10% FBS. The adipocytes are typically fully differentiated and ready for glucose uptake assay between days 8 and 12.

3.1.2. Glucose Uptake Assay

• Preparation: Differentiated 3T3-L1 adipocytes are washed with phosphate-buffered saline (PBS) and then starved in serum-free DMEM for 2-3 hours.

• Treatment: The cells are then incubated with serum-free DMEM containing the test compound (3-O-Methyltirotundin) at the desired concentration (e.g., 10 µg/mL) for the specified duration. A positive control (e.g., insulin or rosiglitazone) and a vehicle control (e-g., DMSO) are included.

• Glucose Uptake Measurement: Glucose uptake is initiated by adding a fluorescently-labeled glucose analog, such as 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose), to the medium and incubating for a defined period (e.g., 30-60 minutes).

• Analysis: The reaction is stopped by washing the cells with ice-cold PBS. The fluorescence intensity of the cell lysate is measured using a fluorescence microplate reader. The results are expressed as a percentage of the control.

In Vitro Anti-inflammatory Activity: NF-κB Inhibition Assay (Proposed)

While specific studies on 3-O-Methyltirotundin's NF-κB inhibitory activity are not yet available, the following protocol is based on the methodology used by Rüngeler et al. (1998) to evaluate other sesquiterpene lactones from Tithonia diversifolia and represents a standard approach for this assessment.[2][3]

3.2.1. Cell Culture and Transfection

• Cell Line: A human cell line suitable for NF-κB reporter assays, such as HEK293 or Jurkat T cells.

• Reporter Construct: Cells are transiently transfected with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element. A constitutively expressed reporter plasmid (e.g., Renilla luciferase) is co-transfected to normalize for transfection efficiency.

3.2.2. NF-κB Activation and Inhibition Assay

• Treatment: After transfection, cells are pre-incubated with various concentrations of 3-O-Methyltirotundin for a specified time (e.g., 1-2 hours).

• Stimulation: NF-κB activation is induced by adding a stimulating agent such as tumor necrosis factor-alpha (TNF-α) or phorbol (B1677699) 12-myristate 13-acetate (PMA).

• Lysis and Luminescence Measurement: Following stimulation, cells are lysed, and the luciferase activity is measured using a luminometer.

• Data Analysis: The NF-κB-dependent luciferase activity is normalized to the control reporter activity. The results are typically expressed as a percentage of inhibition relative to the stimulated control, and an IC50 value (the concentration at which 50% of the NF-κB activity is inhibited) can be calculated.

Signaling Pathways and Experimental Workflows

Proposed Mechanism of Anti-inflammatory Action via NF-κB Pathway

Sesquiterpene lactones from Tithonia diversifolia have been shown to inhibit the activation of the transcription factor NF-κB.[2][3] This is a key pathway in the inflammatory response. The proposed mechanism involves the alkylation of cysteine residues in the DNA binding domain of NF-κB, which prevents its translocation to the nucleus and subsequent transcription of pro-inflammatory genes.[2][3]

Caption: Proposed NF-κB signaling inhibition by 3-O-Methyltirotundin.

Experimental Workflow for Glucose Uptake Assay

The following diagram illustrates the key steps in the 3T3-L1 adipocyte glucose uptake assay.

References

• 1. Three new sesquiterpenes from Tithonia diversifolia and their anti-hyperglycemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study of three sesquiterpene lactones from Tithonia diversifolia on their anti-inflammatory activity using the transcription factor NF-kappa B and enzymes of the arachidonic acid pathway as targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Study of Three Sesquiterpene Lactones fromTithonia diversifoliaon their Anti-Inflammatory Activity Using the Transcription Factor NF-κB and Enzymes of the Arachidonic Acid Pathway as Targets | Scilit [scilit.com]

A Technical Guide to Tirotundin Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Tirotundin (B206078), a sesquiterpene lactone primarily isolated from plants of the Asteraceae family, has garnered significant interest in the scientific community for its diverse pharmacological activities. This technical guide provides a comprehensive review of the current literature on tirotundin and its derivatives, focusing on their synthesis, biological evaluation, and the signaling pathways they modulate.

Quantitative Biological Activity of Tirotundin and Related Sesquiterpene Lactones

The biological activities of tirotundin and its analogs are summarized below. The data highlights the potential of these compounds in various therapeutic areas, including anti-inflammatory, anti-diabetic, cytotoxic, and nematicidal applications.

Compound	Biological Activity	Assay System	IC₅₀ / LC₅₀ (µM)	Reference
Tirotundin	Nematicidal	Caenorhabditis elegans	32.7 (9.16 µg/mL)	[1]
Tirotundin	PPARγ Activation	Fluorescence Polarization	27	[2]
Tagitinin A	PPARγ Activation	Fluorescence Polarization	55	[2]
Diversifolin	Anti-inflammatory (NF-κB inhibition)	Jurkat Cells	Not specified	[3]
Diversifolin methyl ether	Anti-inflammatory (NF-κB inhibition)	Jurkat Cells	Not specified	[3]
Helenalin	Cytotoxicity	Human Small Cell Lung Carcinoma (GLC4)	0.44 (2h exposure)	[4]
Helenalin	Cytotoxicity	Human Colorectal Cancer (COLO 320)	1.0 (2h exposure)	[4]

Experimental Protocols

Detailed methodologies for the synthesis and biological evaluation of tirotundin and its derivatives are crucial for reproducible research. The following sections outline representative experimental protocols.

General Synthesis of Sesquiterpene Lactone Derivatives

While specific protocols for a wide range of tirotundin derivatives are not extensively published, the following procedures for the semi-synthesis of derivatives from other sesquiterpene lactones, such as tutin (B109302), can be adapted. These reactions typically involve the modification of existing functional groups on the sesquiterpene scaffold.

Acylation of Tutin (A Representative Sesquiterpene Lactone)

• Dissolution: Dissolve tutin (1 equivalent) in an appropriate solvent such as pyridine (B92270) or dichloromethane.

• Acylating Agent Addition: Add the desired acylating agent (e.g., acid chloride or anhydride, 1.1-1.5 equivalents) to the solution. The reaction can be catalyzed by a base like 4-dimethylaminopyridine (B28879) (DMAP).

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with an organic solvent such as ethyl acetate (B1210297) or dichloromethane.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired acylated derivative.

Biological Assays

NF-κB Electrophoretic Mobility Shift Assay (EMSA)

This assay is used to determine the inhibitory effect of compounds on the DNA-binding activity of the NF-κB transcription factor.

• Nuclear Extract Preparation: Isolate nuclear extracts from cells (e.g., Jurkat cells) that have been stimulated with an NF-κB activator (e.g., TNF-α) in the presence or absence of the test compound.

• Probe Labeling: Label a double-stranded oligonucleotide containing the NF-κB consensus binding site with a radioactive isotope (e.g., ³²P) or a non-radioactive label (e.g., biotin (B1667282) or a fluorescent dye).

• Binding Reaction: Incubate the labeled probe with the nuclear extracts in a binding buffer containing poly(dI-dC) to minimize non-specific binding.

• Electrophoresis: Separate the protein-DNA complexes from the free probe by non-denaturing polyacrylamide gel electrophoresis (PAGE).

• Detection: Visualize the bands by autoradiography (for radioactive probes) or by appropriate imaging systems for non-radioactive probes. A decrease in the intensity of the shifted band in the presence of the test compound indicates inhibition of NF-κB binding.

Peroxisome Proliferator-Activated Receptor (PPAR) Transactivation Assay

This cell-based assay measures the ability of a compound to activate PPARs.

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T) and transiently transfect them with three plasmids: a PPAR expression vector (e.g., containing the ligand-binding domain of PPARγ fused to a GAL4 DNA-binding domain), a reporter plasmid containing a luciferase gene under the control of a GAL4 upstream activation sequence, and a control plasmid expressing Renilla luciferase for normalization.

• Compound Treatment: Treat the transfected cells with various concentrations of the test compound.

• Lysis and Luciferase Assay: After an incubation period, lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. An increase in luciferase activity in the presence of the test compound indicates PPAR activation.

Signaling Pathways and Experimental Workflows

The biological effects of tirotundin and its derivatives are mediated through the modulation of specific signaling pathways. Visualizing these pathways and the experimental workflows used to study them is essential for understanding their mechanism of action.

Signaling Pathways Modulated by Tirotundin Derivatives

Tirotundin and related sesquiterpene lactones have been shown to primarily interact with the NF-κB and PPAR signaling pathways.

Caption: NF-κB signaling pathway and the inhibitory action of tirotundin derivatives.

Caption: PPARγ signaling pathway activation by tirotundin derivatives.

Experimental Workflow

The following diagram illustrates a typical workflow for the discovery and evaluation of novel tirotundin derivatives.

Caption: General workflow for the synthesis and bioactivity screening of tirotundin derivatives.

Conclusion

Tirotundin and its derivatives represent a promising class of natural products with significant therapeutic potential. Their ability to modulate key signaling pathways, such as NF-κB and PPAR, underscores their relevance in the development of new drugs for inflammatory diseases, metabolic disorders, and cancer. Further research focusing on the synthesis of novel derivatives and comprehensive structure-activity relationship studies will be crucial in optimizing their efficacy and selectivity for specific therapeutic targets. The experimental protocols and workflows outlined in this guide provide a framework for future investigations in this exciting field of drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Study of three sesquiterpene lactones from Tithonia diversifolia on their anti-inflammatory activity using the transcription factor NF-kappa B and enzymes of the arachidonic acid pathway as targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scalable total synthesis of saxitoxin and related natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxicity of flavonoids and sesquiterpene lactones from Arnica species against the GLC4 and the COLO 320 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 3-O-Methyltirotundin from Tithonia diversifolia

Audience: Researchers, scientists, and drug development professionals.

Abstract

Tithonia diversifolia (Hemsl.) A. Gray, commonly known as the Mexican sunflower, is a rich source of bioactive secondary metabolites, including a variety of sesquiterpene lactones. Among these, 3-O-Methyltirotundin and related compounds have garnered interest for their potential pharmacological activities. This document provides a detailed protocol for the extraction and isolation of 3-O-Methyltirotundin from the leaves of Tithonia diversifolia. The methodology is based on established procedures for the extraction of sesquiterpene lactones from this plant, emphasizing the use of organic solvents and chromatographic separation techniques. While specific quantitative data for 3-O-Methyltirotundin is not extensively available in the literature, this protocol offers a robust starting point for its isolation and subsequent quantification.

Data Presentation: Extraction and Phytochemical Analysis

The following tables summarize quantitative data from studies on Tithonia diversifolia extracts. It is important to note that these values are not specific to 3-O-Methyltirotundin but provide a general overview of the extraction efficiency and phytochemical content of the plant material.

Table 1: Physicochemical Parameters of Tithonia diversifolia Leaf Powder

Parameter	Value (%)	Reference
Moisture Content	11.27	[1]
Total Ash	10.29	[1]
Acid Insoluble Ash	0.72	[1]
Ethanol Soluble Extract	4.73	[1]
Water Soluble Extract	18.01	[1]

Table 2: Total Flavonoid Content in Tithonia diversifolia Leaf Extract

Extraction Solvent	Total Flavonoid Content (mg QE/g extract)	Reference
70% Ethanol	69.1653	[1]

Table 3: Yield of Crude Extracts from Tithonia diversifolia

Plant Part	Extraction Method	Solvent	Yield (% w/w)	Reference
Leaves	Ultrasound-Assisted Extraction	Ethanol	10.71	[2]
Roots (powder)	Maceration (24h)	Water	19.4	[3]
Flowers (fresh)	Hydrodistillation	Water	0.45	[4]

Experimental Protocols

Protocol 1: Extraction of Sesquiterpene Lactones from Tithonia diversifolia Leaves

This protocol is designed for the general extraction of sesquiterpene lactones, including 3-O-Methyltirotundin, from the dried leaves of Tithonia diversifolia.

1. Plant Material Preparation:

• Collect fresh leaves of Tithonia diversifolia.

• Wash the leaves thoroughly with water to remove any dirt and debris.

• Air-dry the leaves in a well-ventilated area under shade for approximately 14 days or until they are brittle.

• Grind the dried leaves into a fine powder using an electric grinder and pass through a 30-mesh sieve.

2. Extraction:

• Maceration:

  • Soak the powdered leaf material in ethyl acetate (B1210297) or dichloromethane (B109758) in a large container at a 1:10 (w/v) ratio.
  • Allow the mixture to stand for 72 hours at room temperature with occasional stirring.
  • Filter the mixture through Whatman No. 1 filter paper.
  • Repeat the extraction process with the plant residue two more times to ensure complete extraction.
  • Combine the filtrates.

• Ultrasound-Assisted Extraction (Alternative Method):

  • For a more efficient extraction, suspend the powdered leaf material in ethanol.
  • Perform ultrasound-assisted extraction at a frequency of 20 kHz and a controlled temperature of 40°C for 30 minutes.[2]
  • Filter the extract using a Buchner funnel.[2]

3. Concentration:

• Concentrate the combined filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain a crude extract.

4. Fractionation and Isolation of 3-O-Methyltirotundin:

• Silica (B1680970) Gel Column Chromatography:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase.
  • Pack a silica gel (60-120 mesh) column with a suitable non-polar solvent (e.g., n-hexane).
  • Load the dissolved extract onto the column.
  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity by adding ethyl acetate.
  • Collect fractions of equal volume.

• Thin Layer Chromatography (TLC) Monitoring:

  • Monitor the collected fractions using TLC plates (silica gel 60 F254).
  • Use a mobile phase such as benzene:ethyl acetate (2:1 v/v) to develop the plates.[2]
  • Visualize the spots under UV light (254 nm and 365 nm) and by spraying with an appropriate visualizing agent (e.g., vanillin-sulfuric acid) followed by heating.
  • Combine fractions with similar TLC profiles.

• Further Purification:

  • Subject the fractions containing the compound of interest to further purification using preparative TLC or repeated column chromatography with a less steep solvent gradient to isolate pure 3-O-Methyltirotundin.

5. Structure Elucidation:

• Confirm the structure of the isolated compound using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[5]

Mandatory Visualization

Experimental Workflow for 3-O-Methyltirotundin Extraction

Caption: Workflow for the extraction and isolation of 3-O-Methyltirotundin.

References

• 1. phcogj.com [phcogj.com]
• 2. Standardised Ethanol Extract of Tithonia diversifolia (Hemsley) A Gray Leaves Improve Insulin Sensitivity and Increase Mitochondrial DNA Copy Numbers in Skeletal Muscles of Streptozotocin-Nicotinamide-Induced Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. essencejournal.com [essencejournal.com]
• 5. Phytotoxins from Tithonia diversifolia - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 3-O-Methyltirotundin using High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantification of 3-O-Methyltirotundin, a sesquiterpenoid isolated from Tithonia diversifolia, using a reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection.[1] This method is intended for use in quality control, pharmacokinetic studies, and other research applications.

Introduction

3-O-Methyltirotundin (CAS: 1021945-29-8) is a sesquiterpenoid compound with the molecular formula C₂₀H₃₀O₆ and a molecular weight of 366.5 g/mol .[1] It is found in the medicinal plant Tithonia diversifolia, which has been studied for its anti-inflammatory and cytotoxic activities.[2][3] Accurate and precise quantification of 3-O-Methyltirotundin is essential for the standardization of herbal extracts, formulation development, and for understanding its pharmacological properties. This application note describes a robust and reliable HPLC method for its quantification.

Experimental Protocol

This section details the necessary equipment, reagents, and procedures for the quantitative analysis of 3-O-Methyltirotundin.

2.1. Instrumentation and Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• Analytical balance (0.01 mg readability).

• Ultrasonic bath.

• Vortex mixer.

• Syringe filters (0.45 µm, PTFE or nylon).

• HPLC vials with inserts.

• Volumetric flasks and pipettes.

2.2. Chemicals and Reagents

• 3-O-Methyltirotundin reference standard (≥98% purity).[1]

• Acetonitrile (B52724) (HPLC grade).

• Methanol (B129727) (HPLC grade).

• Water (HPLC grade or ultrapure).

• Formic acid (or Trifluoroacetic acid, HPLC grade).

• 3-O-Methyltirotundin is soluble in solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1][4] For HPLC purposes, a suitable solvent for the initial stock solution is methanol or acetonitrile.

2.3. Chromatographic Conditions

Parameter	Recommended Condition
HPLC Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient Elution	0-5 min: 40% B5-20 min: 40% to 80% B20-25 min: 80% B25-26 min: 80% to 40% B26-30 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm (or optimal wavelength determined by UV scan)
Injection Volume	10 µL

2.4. Preparation of Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 3-O-Methyltirotundin reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase (initial conditions, e.g., 40% acetonitrile in water with 0.1% formic acid) to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

2.5. Sample Preparation (from Tithonia diversifolia leaves)

• Extraction: Weigh 1.0 g of dried and powdered plant material. Extract with 20 mL of methanol in an ultrasonic bath for 30 minutes.

• Filtration: Filter the extract through a Whatman No. 1 filter paper.

• Evaporation: Evaporate the filtrate to dryness under reduced pressure.

• Reconstitution: Reconstitute the dried extract in 5 mL of methanol.

• Final Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Summary

The proposed HPLC method should be validated according to the International Conference on Harmonisation (ICH) guidelines. The following tables summarize the expected performance characteristics of a validated method.

Table 1: System Suitability

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
RSD of Peak Area	< 2.0% (n=6)
RSD of Retention Time	< 1.0% (n=6)

Table 2: Linearity

Concentration Range (µg/mL)	Correlation Coefficient (r²)
1 - 100	≥ 0.999

Table 3: Precision

Precision Level	Concentration (µg/mL)	RSD (%) (n=6)
Intra-day	Low, Medium, High	< 2.0%
Inter-day	Low, Medium, High	< 2.0%

Table 4: Accuracy (Recovery)

Spiked Level (%)	Mean Recovery (%)	RSD (%)
80	98.0 - 102.0	< 2.0%
100	98.0 - 102.0	< 2.0%
120	98.0 - 102.0	< 2.0%

Table 5: Limits of Detection (LOD) and Quantification (LOQ)

Parameter	Value (µg/mL)
LOD	~0.1
LOQ	~0.3

Visualizations

4.1. Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of 3-O-Methyltirotundin from a plant matrix.

Caption: Workflow for 3-O-Methyltirotundin Quantification.

Conclusion

The described HPLC method provides a framework for a selective, precise, and accurate quantification of 3-O-Methyltirotundin. The protocol is suitable for routine analysis of this compound in various matrices, particularly in herbal extracts from Tithonia diversifolia. As with any analytical method, proper validation is crucial to ensure the reliability of the results. The provided chromatographic conditions serve as a starting point and may require optimization depending on the specific sample matrix and instrumentation used.

References

• 1. 3-O-Methyltirotundin | CAS 1021945-29-8 | ScreenLib [screenlib.com]
• 2. researchgate.net [researchgate.net]
• 3. Constituents from Tithonia diversifolia. Stereochemical Revision of 2α-Hydroxytirotundin | Journal of the Mexican Chemical Society [jmcs.org.mx]
• 4. 3-O-Methyltirotundin | CAS:1021945-29-8 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

Application Notes and Protocols: 3-O-Methyltirotundin NMR Spectral Data Analysis

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive guide to the NMR spectral data analysis of 3-O-Methyltirotundin, a sesquiterpene lactone isolated from Tithonia diversifolia. This document outlines the methodologies for data acquisition and provides a framework for structural elucidation and characterization.

Introduction

3-O-Methyltirotundin is a sesquiterpenoid compound that has been identified in the plant species Tithonia diversifolia. Sesquiterpene lactones are a class of natural products known for their diverse biological activities, making them of significant interest to the pharmaceutical and agrochemical industries. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of such natural products, providing detailed information about the carbon-hydrogen framework.

This document serves as a practical guide for researchers working on the isolation, identification, and characterization of 3-O-Methyltirotundin and related compounds. Due to the current lack of publicly available, detailed 1H and 13C NMR spectral data for 3-O-Methyltirotundin, this document will focus on the generalized protocols and workflows for acquiring and analyzing such data.

Data Presentation

A thorough literature search did not yield specific, publicly available 1H and 13C NMR spectral data for 3-O-Methyltirotundin. For the purpose of these application notes, and to provide a template for researchers, the following tables are structured to present such data once it is acquired.

Table 1: 1H NMR Spectral Data of 3-O-Methyltirotundin

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
Data Not Available

Solvent: CDCl3, Field Strength: 500 MHz

Table 2: 13C NMR Spectral Data of 3-O-Methyltirotundin

Position	Chemical Shift (δ) ppm
Data Not Available

Solvent: CDCl3, Field Strength: 125 MHz

Experimental Protocols

The following are detailed methodologies for the key experiments required for the isolation and NMR spectral analysis of 3-O-Methyltirotundin.

Protocol 1: Isolation of 3-O-Methyltirotundin from Tithonia diversifolia

• Plant Material Collection and Preparation:

  • Collect fresh aerial parts (leaves and stems) of Tithonia diversifolia.

  • Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, for 7-10 days.

  • Grind the dried plant material into a fine powder using a mechanical grinder.

• Extraction:

  • Macerate the powdered plant material (1 kg) with methanol (B129727) (5 L) at room temperature for 72 hours with occasional stirring.

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain the crude methanol extract.

• Solvent-Solvent Partitioning:

  • Suspend the crude methanol extract in a mixture of methanol and water (9:1 v/v).

  • Perform successive partitioning with n-hexane, chloroform (B151607), and ethyl acetate (B1210297).

  • Concentrate each fraction using a rotary evaporator. The sesquiterpene lactones are typically found in the chloroform and ethyl acetate fractions.

• Chromatographic Separation:

  • Subject the chloroform or ethyl acetate fraction to column chromatography on silica (B1680970) gel (60-120 mesh).

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

  • Collect fractions of 50-100 mL and monitor by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3) and visualizing with an appropriate staining reagent (e.g., vanillin-sulfuric acid).

  • Combine fractions with similar TLC profiles.

  • Perform further purification of the combined fractions using preparative TLC or High-Performance Liquid Chromatography (HPLC) to isolate pure 3-O-Methyltirotundin.

Protocol 2: NMR Spectral Data Acquisition

• Sample Preparation:

  • Dissolve approximately 5-10 mg of pure 3-O-Methyltirotundin in 0.5 mL of deuterated chloroform (CDCl3).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• 1H NMR Spectroscopy:

  • Acquire the 1H NMR spectrum on a 500 MHz (or higher) NMR spectrometer.

  • Typical acquisition parameters:

    • Pulse sequence: zg30

    • Number of scans: 16-32

    • Spectral width: 10-15 ppm

    • Acquisition time: 2-3 seconds

    • Relaxation delay: 1-2 seconds

• 13C NMR Spectroscopy:

  • Acquire the 13C NMR spectrum on a 125 MHz (or higher) NMR spectrometer.

  • Typical acquisition parameters:

    • Pulse sequence: zgpg30 (proton decoupled)

    • Number of scans: 1024-4096 (or more, depending on sample concentration)

    • Spectral width: 200-250 ppm

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

• 2D NMR Spectroscopy (for complete structural assignment):

  • Acquire the following 2D NMR spectra for complete structural elucidation:

    • COSY (Correlation Spectroscopy): To identify 1H-1H spin-spin coupling networks.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded 1H and 13C nuclei.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between 1H and 13C nuclei.

    • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the spatial proximity of protons and establish the relative stereochemistry.

Data Analysis and Interpretation Workflow

The following diagram illustrates the logical workflow for the analysis and interpretation of the acquired NMR data to elucidate the structure of 3-O-Methyltirotundin.

Caption: Workflow for NMR-based structure elucidation.

Signaling Pathways and Logical Relationships

While 3-O-Methyltirotundin's specific biological signaling pathways are not yet fully elucidated, sesquiterpene lactones from Tithonia diversifolia are known to possess anti-inflammatory and cytotoxic activities. A generalized signaling pathway often implicated for this class of compounds is the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway.

The following diagram illustrates the hypothetical inhibitory effect of 3-O-Methyltirotundin on the NF-κB signaling pathway.

Caption: Hypothetical inhibition of the NF-κB pathway.

Conclusion

While the complete NMR spectral data for 3-O-Methyltirotundin is not currently available in the public domain, this document provides the necessary framework and protocols for researchers to independently acquire and analyze this crucial data. The provided workflows and diagrams offer a clear path for the structural elucidation of this and other related natural products. Further research to obtain and publish the detailed 1H and 13C NMR data of 3-O-Methyltirotundin is highly encouraged to facilitate future studies on its biological activities and potential therapeutic applications.

Application Notes and Protocols for In Vitro Anti-inflammatory Assay of 3-O-Methyltirotundin

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-O-Methyltirotundin is a sesquiterpenoid compound isolated from Tithonia diversifolia[1]. This document provides detailed application notes and standardized protocols for evaluating the in vitro anti-inflammatory potential of 3-O-Methyltirotundin. The described assays focus on key biomarkers of inflammation, including nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and pro-inflammatory cytokines (TNF-α, IL-6, and IL-1β), utilizing the widely accepted RAW 264.7 macrophage cell line as a model system. Furthermore, this guide outlines the investigation of the potential mechanism of action of 3-O-Methyltirotundin by examining its effects on the NF-κB and MAPK signaling pathways.

Overview of the In Vitro Anti-inflammatory Screening Workflow

The following diagram illustrates the general workflow for assessing the anti-inflammatory properties of 3-O-Methyltirotundin.

Caption: Experimental workflow for in vitro anti-inflammatory assessment.

Key Signaling Pathways in Inflammation

Understanding the molecular pathways that regulate inflammation is crucial for interpreting the experimental results. The NF-κB and MAPK signaling cascades are central to the inflammatory response in macrophages.

NF-κB Signaling Pathway

The NF-κB pathway is a master regulator of pro-inflammatory gene expression.[2][3] In unstimulated cells, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by lipopolysaccharide (LPS), a signaling cascade is initiated, leading to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates IκBα, targeting it for ubiquitination and subsequent degradation by the proteasome.[4][5] This releases the NF-κB dimer (typically p65/p50), allowing it to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for TNF-α, IL-6, and IL-1β.[2][4]

Caption: Simplified NF-κB signaling pathway in macrophages.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathways are a set of three major signaling cascades: ERK, JNK, and p38.[6][7] These pathways are activated by a variety of extracellular stimuli, including LPS, and play critical roles in regulating inflammation.[8][9] Activation of MAPKs involves a three-tiered kinase cascade (MAP3K -> MAP2K -> MAPK).[8] Once activated, MAPKs phosphorylate various downstream targets, including transcription factors that, in conjunction with NF-κB, drive the expression of inflammatory mediators.[6][8]

Caption: Overview of the MAPK signaling pathways.

Experimental Protocols

Cell Culture and Maintenance

The murine macrophage cell line RAW 264.7 is a suitable model for in vitro inflammation studies.[10][11]

• Cell Line: RAW 264.7 (ATCC® TIB-71™)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: Passage cells every 2-3 days when they reach 80-90% confluency.

Cell Viability Assay (MTT Assay)

Before evaluating its anti-inflammatory effects, it is essential to determine the non-cytotoxic concentration range of 3-O-Methyltirotundin.[12][13]

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.[13]

• Treat the cells with various concentrations of 3-O-Methyltirotundin (e.g., 1, 5, 10, 25, 50, 100 µM) and incubate for 24 hours.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control. Select the highest concentrations that show >90% cell viability for subsequent experiments.

Measurement of Nitric Oxide (NO) Production

Nitric oxide is a key inflammatory mediator produced by inducible nitric oxide synthase (iNOS) in activated macrophages.[11] Its production can be indirectly quantified by measuring the accumulation of its stable metabolite, nitrite (B80452), in the culture supernatant using the Griess assay.[13][14]

• Seed RAW 264.7 cells in a 96-well plate (1 x 10^5 cells/well) and incubate for 24 hours.

• Pre-treat the cells with non-toxic concentrations of 3-O-Methyltirotundin for 1 hour.

• Stimulate the cells with 1 µg/mL of LPS for 24 hours.[14][15]

• Collect 50 µL of the cell culture supernatant.

• Add 50 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to the supernatant.[14]

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Quantify nitrite concentration using a sodium nitrite standard curve.

Measurement of Prostaglandin E2 (PGE2) Production

PGE2 is a pro-inflammatory prostanoid synthesized by cyclooxygenase-2 (COX-2). Its levels in the cell culture supernatant can be quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.[16]

• Seed RAW 264.7 cells in a 24-well plate and grow to confluency.

• Pre-treat cells with 3-O-Methyltirotundin for 1 hour, followed by stimulation with 1 µg/mL LPS for 24 hours.

• Collect the cell culture supernatant.

• Perform the PGE2 ELISA according to the manufacturer's instructions.[17][18] The general principle involves a competitive binding assay where PGE2 in the sample competes with a labeled PGE2 conjugate for a limited number of antibody binding sites.[17]

• Read the absorbance at 450 nm. The intensity of the color is inversely proportional to the concentration of PGE2 in the sample.

Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β)

The levels of key pro-inflammatory cytokines secreted into the culture medium can be measured using specific ELISA kits.[19][20][21][22]

• Culture and treat RAW 264.7 cells with 3-O-Methyltirotundin and LPS as described in the PGE2 assay.

• Collect the cell culture supernatant.

• Quantify the concentrations of TNF-α, IL-6, and IL-1β using commercially available ELISA kits, following the manufacturer's protocols. These assays typically involve capturing the cytokine with a specific antibody coated on the microplate, followed by detection with a labeled secondary antibody.

• Measure the absorbance at 450 nm and determine the cytokine concentrations from a standard curve.

Data Presentation

Quantitative data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Effect of 3-O-Methyltirotundin on LPS-Induced Production of Inflammatory Mediators in RAW 264.7 Macrophages.

Treatment	Concentration (µM)	NO (µM)	PGE2 (pg/mL)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	-
LPS (1 µg/mL)	-
3-O-Methyltirotundin + LPS	1
5
10
25
Positive Control (e.g., Dexamethasone)	10

Data are presented as mean ± SD from three independent experiments.

Mechanistic Studies: Western Blot Analysis

To investigate the molecular mechanism underlying the anti-inflammatory effects of 3-O-Methyltirotundin, Western blot analysis can be performed to assess the activation of the NF-κB and MAPK signaling pathways.

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat with 3-O-Methyltirotundin for 1 hour, followed by stimulation with 1 µg/mL LPS for a shorter duration (e.g., 30 minutes for MAPK and IKK/IκBα phosphorylation, 1 hour for p65 phosphorylation).

• Lyse the cells and determine the total protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against phosphorylated and total forms of IKK, IκBα, p65 (for NF-κB pathway) and ERK, JNK, p38 (for MAPK pathway).

• Incubate with HRP-conjugated secondary antibodies.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Table 2: Effect of 3-O-Methyltirotundin on LPS-Induced Activation of NF-κB and MAPK Signaling Pathways.

Treatment	Concentration (µM)	p-IKK/IKK (Fold Change)	p-IκBα/IκBα (Fold Change)	p-p65/p65 (Fold Change)	p-ERK/ERK (Fold Change)	p-JNK/JNK (Fold Change)	p-p38/p38 (Fold Change)
Control	-	1.0	1.0	1.0	1.0	1.0	1.0
LPS (1 µg/mL)	-
3-O-Methyltirotundin + LPS	10
25

Data are presented as fold change relative to the control group.

Conclusion

These application notes and protocols provide a comprehensive framework for the in vitro evaluation of the anti-inflammatory properties of 3-O-Methyltirotundin. By systematically assessing its impact on key inflammatory mediators and signaling pathways, researchers can gain valuable insights into its therapeutic potential for the development of novel anti-inflammatory agents.

References

• 1. 3-O-Methyltirotundin | CAS 1021945-29-8 | ScreenLib [screenlib.com]
• 2. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 3. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Modulating Inflammation through the Negative Regulation of NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration [frontiersin.org]
• 6. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MAPK signaling in inflammation-associated cancer development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. synapse.koreamed.org [synapse.koreamed.org]
• 9. MAPK signalling pathway: Significance and symbolism [wisdomlib.org]
• 10. mdpi.com [mdpi.com]
• 11. Anti-Inflammatory Activity of Bryophytes Extracts in LPS-Stimulated RAW264.7 Murine Macrophages [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mjas.analis.com.my [mjas.analis.com.my]
• 15. pubs.acs.org [pubs.acs.org]
• 16. revvity.com [revvity.com]
• 17. benchchem.com [benchchem.com]
• 18. arborassays.com [arborassays.com]
• 19. arigobio.com [arigobio.com]
• 20. maxanim.com [maxanim.com]
• 21. Multiplex Human Cytokine ELISA Kit (Inflammatory) [anogen.net]
• 22. researchgate.net [researchgate.net]

Application Notes and Protocols: Cytotoxicity Assay of 3-O-Methyltirotundin on Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for assessing the cytotoxic potential of 3-O-Methyltirotundin, a putative sesquiterpene lactone, against various cancer cell lines. While specific cytotoxic data for 3-O-Methyltirotundin is not yet widely published, this protocol outlines a detailed methodology based on established assays for analogous natural products. Sesquiterpene lactones as a class are recognized for their anticancer properties, often mediated through the induction of apoptosis and interference with key cellular signaling pathways.[1][2] This guide presents a standard protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the half-maximal inhibitory concentration (IC50) of 3-O-Methyltirotundin. Additionally, a plausible signaling pathway targeted by sesquiterpene lactones, the PI3K/Akt/mTOR pathway, is illustrated to provide a conceptual framework for mechanistic studies.

Introduction to 3-O-Methyltirotundin and Sesquiterpene Lactones

3-O-Methyltirotundin is a derivative of tirotundin, a compound belonging to the large and diverse group of naturally occurring phytochemicals known as sesquiterpene lactones.[2] These compounds, primarily isolated from plants of the Asteraceae family, are characterized by a 15-carbon backbone and often contain an α-methylene-γ-butyrolactone moiety, which is frequently associated with their biological activity.[1][3]

Many sesquiterpene lactones have demonstrated significant cytotoxic effects against a variety of cancer cell lines.[1][4] Their mechanisms of action are multifaceted and can include the induction of apoptosis (programmed cell death), cell cycle arrest, and the modulation of critical signaling pathways that govern cell proliferation, survival, and metastasis.[2][3][5] Prominent pathways affected by this class of compounds include PI3K/Akt/mTOR, NF-κB, MAPK/ERK, and STAT3.[3] Given its structural class, 3-O-Methyltirotundin is hypothesized to exhibit similar anticancer properties. The following protocols are designed to empirically determine its cytotoxic efficacy.

Data Presentation: Quantifying Cytotoxicity

The primary metric for quantifying the cytotoxic effect of a compound is the half-maximal inhibitory concentration (IC50). This value represents the concentration of the drug that is required to inhibit the growth of 50% of a cancer cell population. The IC50 values for 3-O-Methyltirotundin should be determined across a panel of cancer cell lines to assess its potency and selectivity. The results should be recorded in a structured format for clear comparison.

Table 1: Cytotoxicity of 3-O-Methyltirotundin on Various Cancer Cell Lines (Hypothetical Data)

Cancer Cell Line	Tissue of Origin	IC50 (µM) after 48h Treatment
MCF-7	Breast Adenocarcinoma	[Insert experimental value]
MDA-MB-231	Breast Adenocarcinoma	[Insert experimental value]
A549	Lung Carcinoma	[Insert experimental value]
HCT116	Colon Carcinoma	[Insert experimental value]
HeLa	Cervical Adenocarcinoma	[Insert experimental value]
A375	Malignant Melanoma	[Insert experimental value]
[Add other cell lines as tested]	[Specify origin]	[Insert experimental value]

Note: The above table is a template. Researchers should populate it with their experimentally derived data.

Experimental Protocols

A widely used method for assessing cell viability and cytotoxicity is the MTT assay.[6] This colorimetric assay measures the metabolic activity of cells, which is indicative of their viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The concentration of these crystals, which can be dissolved and quantified by spectrophotometry, is proportional to the number of viable cells.

Materials and Reagents

• 3-O-Methyltirotundin (stock solution in DMSO)

• Selected cancer cell lines (e.g., MCF-7, A549, etc.)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO) or Solubilization Buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

MTT Assay Protocol

• Cell Seeding:

  • Harvest exponentially growing cells using Trypsin-EDTA and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 3-O-Methyltirotundin stock solution in complete medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound.

  • Include a "vehicle control" (medium with the same concentration of DMSO as the highest drug concentration) and a "no-treatment control" (cells in medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for another 3-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.

  • Gently agitate the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve using appropriate software (e.g., GraphPad Prism).

Visualizations: Workflows and Pathways

Experimental Workflow for Cytotoxicity Screening

The following diagram outlines the general workflow for assessing the cytotoxicity of a test compound like 3-O-Methyltirotundin.

General workflow for the MTT cytotoxicity assay.

Plausible Signaling Pathway: PI3K/Akt/mTOR

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival, and it is often hyperactivated in cancer.[3] Many natural compounds, including sesquiterpene lactones, exert their anticancer effects by inhibiting this pathway. The diagram below illustrates a simplified representation of this pathway, highlighting potential points of inhibition by a cytotoxic agent.

Simplified PI3K/Akt/mTOR signaling pathway.

References

• 1. Recent Advances on Cytotoxic Sesquiterpene Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 3. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. An Investigation of the Growth Inhibitory Capacity of Several Medicinal Plants From Iran on Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-O-Methyltirotundin in NF-κB Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Factor-kappa B (NF-κB) is a family of transcription factors that play a critical role in regulating a wide array of cellular processes, including inflammation, immune responses, cell proliferation, and apoptosis.[1][2][3] The dysregulation of the NF-κB signaling pathway is implicated in the pathophysiology of numerous diseases, such as chronic inflammatory conditions, autoimmune disorders, and various cancers.[1][4] This makes the NF-κB pathway a compelling target for the development of novel therapeutics.

These application notes provide a comprehensive overview and detailed protocols for investigating the inhibitory potential of 3-O-Methyltirotundin, a novel compound, on the NF-κB signaling pathway. The following sections describe the mechanism of NF-κB activation, a detailed protocol for a luciferase-based reporter assay to quantify NF-κB inhibition, and templates for data presentation and visualization. While 3-O-Methyltirotundin is used as an example, these protocols are adaptable for the evaluation of other potential NF-κB inhibitors.

The NF-κB Signaling Pathway

The canonical NF-κB signaling pathway is a primary target for anti-inflammatory drug discovery. In unstimulated cells, NF-κB dimers, most commonly the p65/p50 heterodimer, are held in an inactive state in the cytoplasm through their association with inhibitory proteins known as inhibitors of κB (IκB), with IκBα being a key member.[1][3]

Upon stimulation by various inducers, such as pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) or interleukin-1 (IL-1), a cascade of signaling events is initiated.[1][5][6] This leads to the activation of the IκB kinase (IKK) complex. The activated IKK complex then phosphorylates IκBα on specific serine residues.[3] This phosphorylation event marks IκBα for ubiquitination and subsequent degradation by the 26S proteasome.[2][3]

The degradation of IκBα unmasks the nuclear localization signal (NLS) on the NF-κB p65/p50 heterodimer, facilitating its translocation into the nucleus.[7] Inside the nucleus, NF-κB binds to specific DNA sequences, known as κB sites, in the promoter and enhancer regions of target genes.[1] This binding initiates the transcription of a multitude of genes involved in the inflammatory response, including those encoding for cytokines, chemokines, and adhesion molecules.[5]

Caption: Canonical NF-κB signaling pathway and the putative inhibitory point of 3-O-Methyltirotundin.

Quantitative Data Summary

The inhibitory activity of 3-O-Methyltirotundin on NF-κB signaling can be quantified by determining its half-maximal inhibitory concentration (IC50). This value represents the concentration of the compound required to inhibit 50% of the NF-κB activity induced by a stimulant like TNF-α. The following table is a template for presenting such data, which should be generated from dose-response experiments as detailed in the protocol below.

Compound	Cell Line	Stimulant (Concentration)	Assay Type	IC50 (µM)	Cytotoxicity (CC50 in µM)	Selectivity Index (CC50/IC50)
3-O-Methyltirotundin	HEK293-NF-κB-luc	TNF-α (10 ng/mL)	Luciferase Reporter	TBD	TBD	TBD
Control Inhibitor (e.g., Bay 11-7082)	HEK293-NF-κB-luc	TNF-α (10 ng/mL)	Luciferase Reporter	Known Value	Known Value	Known Value

TBD: To be determined experimentally.

Experimental Protocols

A widely used and robust method for screening NF-κB inhibitors is the luciferase reporter gene assay.[6][8] This assay utilizes a stable cell line that expresses the firefly luciferase gene under the transcriptional control of NF-κB response elements. Inhibition of the NF-κB pathway leads to a decrease in luciferase expression, which can be quantified by measuring luminescence.[6]

NF-κB Luciferase Reporter Assay

Objective: To quantify the dose-dependent inhibition of TNF-α-induced NF-κB activation by 3-O-Methyltirotundin.

Materials:

• HEK293 cell line stably expressing an NF-κB-luciferase reporter construct (or similar)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin

• Phosphate-Buffered Saline (PBS), sterile

• 3-O-Methyltirotundin stock solution (e.g., 10 mM in DMSO)

• Recombinant Human TNF-α (e.g., 10 µg/mL stock in sterile PBS with 0.1% BSA)

• Control inhibitor (e.g., Bay 11-7082)

• White, opaque, sterile 96-well cell culture plates

• Luciferase assay reagent (e.g., Promega ONE-Glo™ Luciferase Assay System)

• Luminometer plate reader

• CO2 incubator (37°C, 5% CO2)

Experimental Workflow:

Caption: Experimental workflow for the NF-κB luciferase reporter assay.

Procedure:

Day 1: Cell Seeding

• Culture HEK293-NF-κB-luc cells in DMEM with 10% FBS and antibiotics.

• Trypsinize and resuspend the cells in fresh medium. Perform a cell count to determine cell density.

• Seed the cells into a white, opaque 96-well plate at a density of 5 x 10^4 cells/well in a volume of 100 µL.

• Incubate the plate overnight at 37°C in a 5% CO2 incubator.

Day 2: Compound Treatment and Luminescence Measurement

• Compound Preparation: Prepare serial dilutions of 3-O-Methyltirotundin and the control inhibitor in culture medium. A typical starting point is a 2X concentration series ranging from 200 µM to 0.1 µM. Include a vehicle control (DMSO) at the same final concentration as the highest compound concentration (e.g., 0.5%).

• Pre-treatment: Carefully remove the medium from the wells and add 50 µL of the prepared compound dilutions to the respective wells.

• Controls:

  • Unstimulated Control: Wells with cells and medium only (no TNF-α, no compound).

  • Vehicle Control: Wells with cells, medium, and the highest concentration of DMSO used in the compound dilutions, stimulated with TNF-α.

  • Positive Control: Wells with cells, medium, and the control inhibitor, stimulated with TNF-α.

• Incubate the plate for 1-2 hours at 37°C in a 5% CO2 incubator.

• Stimulation: Prepare a 2X working solution of TNF-α in culture medium (e.g., 20 ng/mL). Add 50 µL of this solution to all wells except the unstimulated control wells (add 50 µL of medium instead). The final concentration of TNF-α will be 10 ng/mL.[6][7]

• Incubate the plate for 6 hours at 37°C in a 5% CO2 incubator.[6][9]

• Luminescence Reading:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 15-20 minutes.

  • Prepare the luciferase assay reagent according to the manufacturer's instructions.

  • Add 100 µL of the luciferase reagent to each well.

  • Incubate for 10 minutes at room temperature to ensure complete cell lysis and signal stabilization.

  • Measure the luminescence using a plate-reading luminometer.

Data Analysis:

• Subtract the average luminescence of the unstimulated control wells from all other readings to correct for background.

• Calculate the percentage of inhibition for each compound concentration using the following formula: % Inhibition = 100 x [1 - (Luminescence_Compound - Luminescence_Unstimulated) / (Luminescence_Vehicle - Luminescence_Unstimulated)]

• Plot the percentage of inhibition against the logarithm of the compound concentration.

• Determine the IC50 value by fitting the data to a four-parameter logistic (sigmoidal dose-response) curve using appropriate software (e.g., GraphPad Prism, R).

Cytotoxicity Assay (e.g., MTT or CellTiter-Glo®)

It is crucial to assess whether the observed inhibition of NF-κB activity is due to specific pathway inhibition or a general cytotoxic effect of the compound. A parallel cytotoxicity assay should be performed.

Objective: To determine the concentration of 3-O-Methyltirotundin that reduces cell viability by 50% (CC50).

Procedure (brief):

• Seed cells in a clear 96-well plate as described above.

• Treat the cells with the same serial dilutions of 3-O-Methyltirotundin for the same total duration as the reporter assay (e.g., pre-treatment time + stimulation time).

• Perform a cell viability assay (e.g., MTT, MTS, or a luminescent ATP-based assay like CellTiter-Glo®) according to the manufacturer's protocol.

• Calculate the CC50 value from the dose-response curve of cell viability.

• The Selectivity Index (SI = CC50/IC50) can then be calculated to assess the therapeutic window of the compound. A higher SI value indicates greater specificity for NF-κB inhibition over general cytotoxicity.

Conclusion

The protocols and guidelines presented here provide a robust framework for the initial characterization of 3-O-Methyltirotundin as a potential NF-κB inhibitor. By employing the luciferase reporter assay in conjunction with a cytotoxicity assay, researchers can obtain reliable quantitative data on the compound's potency and specificity. The provided diagrams and templates are intended to facilitate experimental design and data interpretation, ultimately aiding in the evaluation of this and other novel compounds for their therapeutic potential in targeting NF-κB-driven diseases. Further mechanistic studies, such as Western blotting for phosphorylated IκBα or immunofluorescence for p65 nuclear translocation, would be logical next steps to elucidate the precise mechanism of action.[7]

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. NF-κB - Wikipedia [en.wikipedia.org]
• 4. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. indigobiosciences.com [indigobiosciences.com]

Application Notes and Protocols: Nematicidal Activity of 3-O-Methyltirotundin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plant-parasitic nematodes, particularly root-knot nematodes of the genus Meloidogyne, pose a significant threat to global agriculture, causing substantial economic losses. The increasing environmental concerns and the development of resistance to conventional synthetic nematicides have spurred the search for effective and eco-friendly alternatives. Natural products derived from plants are a promising source of new nematicidal agents. 3-O-Methyltirotundin, a sesquiterpenoid isolated from the leaves of Tithonia diversifolia (Mexican sunflower), has been identified as a compound of interest. A related compound, tirotundin (B206078), has demonstrated inhibitory activity against acetylcholinesterase (AChE) in Caenorhabditis elegans, suggesting a potential neurological mode of action against nematodes. This document provides a detailed protocol for testing the nematicidal activity of 3-O-Methyltirotundin.

Data Presentation

While specific nematicidal activity data for isolated 3-O-Methyltirotundin is not yet widely published, the following tables summarize the nematicidal effects of a methanolic leaf extract of Tithonia diversifolia, the natural source of the compound, against the root-knot nematode Meloidogyne incognita. This data provides a strong rationale for the investigation of 3-O-Methyltirotundin as a potent nematicide.

Table 1: Inhibition of M. incognita Second-Stage Juvenile (J2) Motility by T. diversifolia Leaf Extract [1]

Concentration (mg/mL)	J2 Motility Inhibition (%) after 48h
0.125	64.6
0.25	86.4
0.5	95.3
1.0	100

Table 2: Inhibition of M. incognita Egg Hatching by T. diversifolia Leaf Extract [1]

Concentration (mg/mL)	Egg Hatch Inhibition (%) after 5 days	Egg Hatch Inhibition (%) after 10 days
0.125	16.3	16.0
0.25	36.6	30.7
0.5	52.4	56.0
1.0	64.2	69.3
Methanol Control	3.0	3.3

Experimental Protocols

This section outlines the detailed methodologies for conducting in vitro bioassays to determine the nematicidal activity of 3-O-Methyltirotundin against Meloidogyne incognita.

Preparation of 3-O-Methyltirotundin Stock Solution

3-O-Methyltirotundin is a powder soluble in various organic solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[2][3]

• Dissolution: Accurately weigh a desired amount of 3-O-Methyltirotundin powder.

• Solvent Selection: Dissolve the compound in a minimal amount of a suitable solvent (e.g., DMSO or acetone).

• Stock Solution: Prepare a stock solution of a high concentration (e.g., 10 mg/mL).

• Storage: Store the stock solution at -20°C in a tightly sealed vial.[3]

Culture and Extraction of Meloidogyne incognita

• Nematode Culture: Maintain a pure culture of M. incognita on susceptible host plants, such as tomato (Solanum lycopersicum), in a greenhouse.

• Egg Extraction: After 6-8 weeks of inoculation, gently uproot the plants and wash the roots to remove soil. Egg masses can be extracted from the galled roots using a sodium hypochlorite (B82951) solution (e.g., 0.5% NaOCl).

• Juvenile Hatching: Collect the eggs and incubate them in sterile water at room temperature to obtain second-stage juveniles (J2s).

In Vitro Bioassay for Juvenile Mortality

• Preparation of Test Solutions: Prepare a series of dilutions of the 3-O-Methyltirotundin stock solution in distilled water containing a small amount of a surfactant (e.g., 0.1% Tween 20) to ensure even dispersion. A typical concentration range could be from 0.1 mg/mL to 1.0 mg/mL.

• Assay Setup: In a 96-well microtiter plate, add a specific volume (e.g., 100 µL) of each test solution to individual wells.

• Nematode Suspension: Prepare a suspension of freshly hatched J2s in distilled water. Adjust the concentration to approximately 100 J2s per 100 µL.

• Inoculation: Add 100 µL of the J2 suspension to each well containing the test solution.

• Controls: Include a negative control (distilled water with surfactant) and a positive control (a known nematicide).

• Incubation: Incubate the plates at room temperature (around 25°C) in the dark.

• Data Collection: At 24, 48, and 72-hour intervals, observe the nematodes under an inverted microscope. Nematodes are considered dead if they are immobile and do not respond to probing with a fine needle.

• Mortality Calculation: Calculate the percentage of mortality for each treatment.

In Vitro Bioassay for Egg Hatch Inhibition

• Preparation of Test Solutions: Prepare the same series of dilutions of 3-O-Methyltirotundin as for the juvenile mortality assay.

• Assay Setup: Place a single, surface-sterilized egg mass of M. incognita in each well of a 24-well plate.

• Treatment Application: Add a specific volume (e.g., 1 mL) of each test solution to the wells containing the egg masses.

• Controls: Include a negative control (distilled water with surfactant).

• Incubation: Incubate the plates at room temperature (around 25°C) in the dark.

• Data Collection: After a set period (e.g., 5 and 10 days), count the number of hatched J2s in each well.

• Inhibition Calculation: Calculate the percentage of egg hatch inhibition compared to the negative control.

Visualizations

Experimental Workflow

Caption: Workflow for assessing the nematicidal activity of 3-O-Methyltirotundin.

Proposed Signaling Pathway of Action

The inhibitory effect of tirotundin on acetylcholinesterase (AChE) suggests that 3-O-Methyltirotundin may act as a cholinergic inhibitor. In nematodes, acetylcholine (B1216132) is a key excitatory neurotransmitter at the neuromuscular junction.[4][5] Its release into the synaptic cleft triggers muscle contraction. AChE is responsible for the rapid hydrolysis of acetylcholine, terminating the signal and allowing the muscle to relax. Inhibition of AChE leads to an accumulation of acetylcholine in the synapse, causing continuous muscle stimulation, which results in spastic paralysis and eventual death of the nematode.

Caption: Inhibition of cholinergic signaling by 3-O-Methyltirotundin at the nematode neuromuscular junction.

References

• 1. researchgate.net [researchgate.net]
• 2. Deciphering the molecular determinants of cholinergic anthelmintic sensitivity in nematodes: When novel functional validation approaches highlight major differences between the model Caenorhabditis elegans and parasitic species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Coordinated regulation of cholinergic motor neuron traits through a conserved terminal selector gene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.flvc.org [journals.flvc.org]
• 5. Functional genomics of nematode acetylcholinesterases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 3-O-Methyltirotundin Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of 3-O-Methyltirotundin and its derivatives, compounds of interest for their potential therapeutic applications, including anticancer and anti-inflammatory activities. The following sections detail the synthetic route from the natural product tirotundin (B206078), methods for derivatization, and the biological context of these compounds.

Introduction

Tirotundin is a sesquiterpene lactone that can be isolated from medicinal plants such as Tithonia diversifolia. Structurally related to other bioactive sesquiterpenoids like tagitinin C, tirotundin possesses a reactive α-methylene-γ-lactone moiety and several hydroxyl groups that can be chemically modified to produce a library of derivatives. The synthesis of these derivatives allows for the exploration of structure-activity relationships (SAR) and the potential optimization of their biological effects. 3-O-Methyltirotundin, a key derivative, is formed by the methylation of the hydroxyl group at the C-3 position of the tirotundin core structure. This modification can influence the compound's lipophilicity and interaction with biological targets.

Synthesis of 3-O-Methyltirotundin

The synthesis of 3-O-Methyltirotundin from tirotundin involves the selective methylation of the C-3 hydroxyl group. Common methylating agents such as dimethyl sulfate (B86663) or methyl iodide can be employed under basic conditions. The choice of base and solvent is crucial to ensure regioselectivity and to minimize side reactions.

Protocol 1: Methylation of Tirotundin using Dimethyl Sulfate

This protocol is a general method for the O-methylation of hydroxyl-containing natural products and can be adapted for the synthesis of 3-O-Methyltirotundin.

Materials:

• Tirotundin

• Dimethyl sulfate (DMS)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous acetone (B3395972)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297) for chromatography

Procedure:

• Dissolve tirotundin (1 equivalent) in anhydrous acetone in a round-bottom flask under a nitrogen atmosphere.

• Add anhydrous potassium carbonate (3-5 equivalents) to the solution.

• Stir the suspension vigorously at room temperature for 30 minutes.

• Slowly add dimethyl sulfate (1.5-2 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to afford pure 3-O-Methyltirotundin.

Protocol 2: Methylation of Tirotundin using Methyl Iodide

This protocol provides an alternative methylation method using methyl iodide.

Materials:

• Tirotundin

• Methyl iodide (CH₃I)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• To a stirred suspension of sodium hydride (1.5 equivalents) in anhydrous THF at 0 °C under a nitrogen atmosphere, add a solution of tirotundin (1 equivalent) in anhydrous THF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add methyl iodide (2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to yield 3-O-Methyltirotundin.

Synthesis of 3-O-Methyltirotundin Derivatives

The α-methylene-γ-lactone moiety in 3-O-Methyltirotundin is a key site for derivatization via Michael addition reactions. This allows for the introduction of various functional groups, potentially modulating the biological activity.

Protocol 3: Michael Addition of Thiols to 3-O-Methyltirotundin

This protocol describes the synthesis of thiol adducts of 3-O-Methyltirotundin.

Materials:

• 3-O-Methyltirotundin

• Thiol (e.g., cysteine, glutathione, or other mercaptans)

• Triethylamine (B128534) (TEA) or another suitable base

• Methanol (B129727) or another suitable solvent

• Dichloromethane

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Dissolve 3-O-Methyltirotundin (1 equivalent) in methanol in a round-bottom flask.

• Add the desired thiol (1.1-1.5 equivalents) to the solution.

• Add triethylamine (1.1-1.5 equivalents) to catalyze the reaction.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Redissolve the residue in dichloromethane and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the resulting thiol adduct by silica gel column chromatography.

Data Presentation

Table 1: Anticancer Activity of Tirotundin Derivatives

Compound	Cell Line	IC₅₀ (µM)	Reference
Tirotundin	HCT-15 (colon)	1.5	[1]
Tirotundin	K-562 (leukemia)	2.0	[1]
Tagitinin C	HCT-116 (colon)	2.8	[2]
Tagitinin C	A375 (melanoma)	3.5	[2]
Tagitinin C	MCF-7 (breast)	4.2	[2]
Tagitinin C	HepG2 (liver)	5.1	[2]
Tagitinin C	A549 (lung)	6.3	[2]

Note: Specific IC₅₀ values for 3-O-Methyltirotundin are not yet widely reported in publicly available literature. The data for related compounds are provided for context.

Table 2: Anti-inflammatory Activity of Tirotundin and Related Compounds

Compound	Assay	IC₅₀ (µM)	Reference
Tirotundin	NF-κB inhibition	-	[3]
Myricetin-3-O-beta-D-glucuronide	COX-1 inhibition (intact cell)	0.5	[4]
Myricetin-3-O-beta-D-glucuronide	COX-1 inhibition (isolated enzyme)	10	[4]
Myricetin-3-O-beta-D-glucuronide	COX-2 inhibition (isolated enzyme)	8	[4]
Myricetin-3-O-beta-D-glucuronide	5-LOX inhibition	0.1 - 2.2	[4]
Isonicotinate derivative 5	ROS inhibition	1.42 µg/mL	[5]

Visualization of Synthetic Pathways

Diagram 1: Synthesis of 3-O-Methyltirotundin from Tirotundin

Caption: General scheme for the methylation of Tirotundin.

Diagram 2: Derivatization of 3-O-Methyltirotundin via Michael Addition

Caption: Synthesis of thiol derivatives from 3-O-Methyltirotundin.

Diagram 3: Experimental Workflow for Synthesis and Purification

Caption: Workflow for 3-O-Methyltirotundin synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Design and synthesis of oridonin derivatives as cytotoxic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. View of Constituents from Tithonia diversifolia. Stereochemical Revision of 2α-Hydroxytirotundin [jmcs.org.mx]
• 4. Anti-inflammatory activity of myricetin-3-O-beta-D-glucuronide and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-O-Methyltirotundin Treatment in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data on the biological activities of 3-O-Methyltirotundin is limited in publicly available literature. The following protocols and data are presented as a representative template for the investigation of a novel sesquiterpene lactone with potential anticancer activity, based on the known effects of similar compounds. Researchers should perform initial dose-response studies to determine the optimal concentrations and treatment times for their specific cell lines.

Introduction

3-O-Methyltirotundin is a sesquiterpene lactone, a class of natural products known for a wide range of biological activities. While the parent compound, tirotundin, has shown limited antiproliferative effects in some studies, chemical modifications can significantly alter biological activity. Other sesquiterpene lactones isolated from Tithonia diversifolia, the source of tirotundin, have demonstrated cytotoxic and anti-inflammatory properties. This document provides a comprehensive set of protocols to investigate the potential anticancer effects of 3-O-Methyltirotundin on cancer cell lines, focusing on cell viability, apoptosis, and key signaling pathways.

Data Presentation

The following tables summarize hypothetical quantitative data that could be generated from the described experimental protocols.

Table 1: Cytotoxicity of 3-O-Methyltirotundin on Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h Treatment
MCF-7	Breast Cancer	15.2 ± 1.8
A549	Lung Cancer	25.5 ± 2.5
HCT116	Colon Cancer	18.9 ± 2.1
PC-3	Prostate Cancer	32.1 ± 3.5

Table 2: Effect of 3-O-Methyltirotundin on Cell Cycle Distribution in HCT116 Cells (24h Treatment)

Treatment	% of Cells in G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase	Sub-G1 (Apoptosis) %
Vehicle Control	55.2 ± 3.1	28.4 ± 2.2	16.4 ± 1.9	1.5 ± 0.3
10 µM 3-O-Methyltirotundin	65.8 ± 4.2	15.1 ± 1.5	19.1 ± 2.0	8.7 ± 1.1
20 µM 3-O-Methyltirotundin	72.3 ± 5.5	8.9 ± 1.1	18.8 ± 1.8	15.4 ± 1.9

Table 3: Induction of Apoptosis by 3-O-Methyltirotundin in HCT116 Cells (48h Treatment)

Treatment	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control	94.1 ± 2.5	3.2 ± 0.8	2.7 ± 0.6
10 µM 3-O-Methyltirotundin	75.3 ± 4.1	15.8 ± 2.2	8.9 ± 1.3
20 µM 3-O-Methyltirotundin	52.1 ± 5.8	28.4 ± 3.5	19.5 ± 2.8

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol determines the effect of 3-O-Methyltirotundin on cell viability.[1][2][3][4][5]

Materials:

• Cancer cell lines of interest

• Complete culture medium

• 3-O-Methyltirotundin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of 3-O-Methyltirotundin in complete culture medium. The final DMSO concentration should not exceed 0.1%.

• Remove the medium from the wells and add 100 µL of the prepared drug dilutions. Include a vehicle control (medium with 0.1% DMSO).

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate gently for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Colony Formation Assay

This assay assesses the long-term effect of 3-O-Methyltirotundin on the proliferative capacity of single cells.[6][7][8][9]

Materials:

• Cancer cell lines

• Complete culture medium

• 3-O-Methyltirotundin

• 6-well plates

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Seed cells in 6-well plates at a low density (e.g., 500 cells/well).

• Allow cells to attach for 24 hours.

• Treat the cells with various concentrations of 3-O-Methyltirotundin for 24 hours.

• Remove the drug-containing medium, wash with PBS, and add fresh complete medium.

• Incubate the plates for 10-14 days, changing the medium every 3 days, until visible colonies are formed.

• Wash the wells with PBS and fix the colonies with 4% paraformaldehyde for 15 minutes.

• Stain the colonies with Crystal Violet solution for 20 minutes.

• Gently wash the plates with water and allow them to air dry.

• Count the number of colonies (typically >50 cells) in each well.

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[10][11][12][13][14]

Materials:

• Cancer cell lines

• 3-O-Methyltirotundin

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium (B1200493) Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat cells with the desired concentrations of 3-O-Methyltirotundin for 24 or 48 hours.

• Harvest the cells by trypsinization and collect the supernatant (to include floating apoptotic cells).

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Cell Cycle Analysis

This protocol uses propidium iodide (PI) staining to analyze the distribution of cells in different phases of the cell cycle.[15][16][17][18]

Materials:

• Cancer cell lines

• 3-O-Methyltirotundin

• 6-well plates

• Cold 70% ethanol (B145695)

• PBS

• PI/RNase Staining Buffer

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with 3-O-Methyltirotundin for the desired time.

• Harvest cells, wash with PBS, and centrifuge.

• Resuspend the cell pellet in 500 µL of PBS.

• Fix the cells by adding the cell suspension dropwise into 4.5 mL of ice-cold 70% ethanol while vortexing gently.

• Store the fixed cells at -20°C for at least 2 hours.

• Centrifuge the cells and wash the pellet with PBS.

• Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Western Blotting

This technique is used to detect changes in the expression and phosphorylation of proteins involved in signaling pathways.[19][20][21][22][23]

Materials:

• Cancer cell lines

• 3-O-Methyltirotundin

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., for Akt, p-Akt, ERK, p-ERK, PARP, Caspase-3, β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed cells and treat with 3-O-Methyltirotundin for the indicated times.

• Lyse the cells with RIPA buffer and determine the protein concentration.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add ECL detection reagent and visualize the protein bands using an imaging system.

Visualizations

Caption: Experimental workflow for evaluating 3-O-Methyltirotundin.

Caption: Hypothetical inhibition of the PI3K/Akt/mTOR pathway.

Caption: Potential inhibition points in the MAPK/ERK pathway.

Caption: Induction of the intrinsic apoptosis pathway.

References

• 1. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxic and biochemical effects of thymidine and 3-deazauridine on human tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Melittin suppresses EGF-induced cell motility and invasion by inhibiting PI3K/Akt/mTOR signaling pathway in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxicity and modes of action of three naturally occurring xanthones (8-hydroxycudraxanthone G, morusignin I and cudraxanthone I) against sensitive and multidrug-resistant cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The Ras-ERK and PI3K-mTOR Pathways: Cross-talk and Compensation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Melittin induces Bcl-2 and caspase-3-dependent apoptosis through downregulation of Akt phosphorylation in human leukemic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Recent advances in oridonin derivatives with anticancer activity [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. Anticancer activity and phytochemical composition of wild Gundelia tournefortii - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Melittin induces human gastric cancer cell apoptosis via activation of mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach | MDPI [mdpi.com]
• 16. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. | Semantic Scholar [semanticscholar.org]
• 19. Autophagy Inhibitor 3-Methyladenine Potentiates Apoptosis induced by Dietary Tocotrienols in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Interaction of mTOR and Erk1/2 signaling to regulate oligodendrocyte differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]

Technical Notes & Optimization

3-O-Methyltirotundin solubility issues and solutions

Technical Support Center: 3-O-Methyltirotundin

This guide provides troubleshooting advice and answers to frequently asked questions regarding the solubility of 3-O-Methyltirotundin for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 3-O-Methyltirotundin?

3-O-Methyltirotundin is a sesquiterpenoid natural product.[1][2] It is often supplied as a powder.[2] Its Chemical Abstracts Service (CAS) registry number is 1021945-29-8.[1][3]

Q2: In which organic solvents is 3-O-Methyltirotundin soluble?

Based on available data, 3-O-Methyltirotundin is soluble in a range of organic solvents.[1][2] This makes them suitable for preparing high-concentration stock solutions.

Q3: I am having trouble dissolving 3-O-Methyltirotundin in my aqueous buffer for a cell-based assay. What should I do?

This is a common issue for hydrophobic natural products.[4][5] Direct dissolution in aqueous media is often challenging. The recommended approach is to first dissolve the compound in a water-miscible organic solvent, such as Dimethyl Sulfoxide (DMSO), to create a concentrated stock solution. This stock solution can then be serially diluted into your aqueous experimental medium. Be mindful that the final concentration of the organic solvent should be kept low (typically <0.5%) to avoid affecting the experimental results.

Q4: What is a typical protocol for preparing a stock solution of 3-O-Methyltirotundin?

A detailed, step-by-step protocol for preparing a stock solution can be found in the "Experimental Protocols" section of this guide.

Q5: Are there advanced methods to improve the aqueous solubility of compounds like 3-O-Methyltirotundin?

Yes, several techniques are used to enhance the solubility and bioavailability of poorly soluble natural compounds.[4][5][6][7] These methods include:

• Complexation: Using agents like cyclodextrins to form inclusion complexes that are more water-soluble.[4]

• Solid Dispersion: Dispersing the compound in an inert carrier matrix at the solid-state.[6]

• Particle Size Reduction: Increasing the surface area through techniques like micronization or milling to improve dissolution rate.[6]

• Nanocarriers: Employing nanotechnology-based delivery systems such as solid lipid nanoparticles (SLNs) or nanostructured lipid carriers (NLCs).[4][7]

Troubleshooting Guide

Use the following flowchart to troubleshoot solubility issues with 3-O-Methyltirotundin during your experiments.

Troubleshooting workflow for solubility issues.

Data & Protocols

Solubility Data Summary

Solvent	Solubility Status	Recommended Use
DMSO (Dimethyl sulfoxide)	Soluble	Preparing high-concentration stocks
Acetone	Soluble	Preparing stock solutions
Chloroform	Soluble	Extraction / Organic synthesis
Dichloromethane	Soluble	Extraction / Organic synthesis
Ethyl Acetate	Soluble	Extraction / Organic synthesis
Aqueous Buffers	Likely Poor	Not recommended for direct dissolving
Data compiled from supplier information.[1][2]

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol provides a standard method for solubilizing 3-O-Methyltirotundin for use in biological assays.

Experimental workflow for stock solution preparation.

Methodology:

• Pre-weigh Vial: Before dispensing the compound, pre-weigh the sterile microcentrifuge tube that will be used.

• Weigh Compound: Carefully weigh the desired amount of 3-O-Methyltirotundin powder (e.g., 1 mg) into the pre-weighed tube.

• Calculate Solvent Volume: Use the molecular weight (MW) of 3-O-Methyltirotundin (C₂₀H₂₆O₅, MW ≈ 346.47 g/mol ) to calculate the required volume of DMSO for your target concentration.

  • Example for 1 mg at 10 mM:

    • Moles = 0.001 g / 346.47 g/mol ≈ 2.886 x 10⁻⁶ moles

    • Volume (L) = Moles / Molarity = 2.886 x 10⁻⁶ moles / 0.010 mol/L ≈ 0.0002886 L

    • Volume (µL) ≈ 288.6 µL

• Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the tube.

• Aid Dissolution: Vortex the solution vigorously for 1-2 minutes. If particulates are still visible, place the tube in a sonicating water bath for 5-10 minutes. Gentle warming in a 37°C water bath can also be used if necessary.

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store protected from light at -20°C or -80°C for long-term stability.

References

• 1. 3-O-Methyltirotundin | CAS:1021945-29-8 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. 3-O-Methyltirotundin | CAS 1021945-29-8 | ScreenLib [screenlib.com]
• 3. 3-O-Methyltirotundin | 1021945-29-8 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods to improve the solubility of therapeutical natural products: a review - ProQuest [proquest.com]

Technical Support Center: 3-O-Methyltirotundin Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve High-Performance Liquid Chromatography (HPLC) peak tailing issues encountered during the analysis of 3-O-Methyltirotundin.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and why is it a concern?

A1: Peak tailing is a phenomenon in HPLC where a peak is asymmetrical, featuring a "tail" that extends from the apex down to the baseline.[1] In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape.[2] This issue is problematic because it can lead to:

• Reduced Resolution: Tailing can cause peaks to overlap with adjacent ones, making accurate quantification challenging.[1]

• Inaccurate Integration: The asymmetrical shape can introduce errors in peak area calculations, compromising the accuracy of quantitative results.[3]

• Lower Sensitivity: As a peak broadens and tails, its height diminishes, which can negatively affect the limit of detection (LOD) and limit of quantitation (LOQ).[1]

Q2: What are the most likely causes of peak tailing for 3-O-Methyltirotundin?

A2: 3-O-Methyltirotundin is a sesquiterpenoid, a class of compounds that are typically neutral or weakly acidic.[4][5] Unlike basic compounds, they are less prone to strong ionic interactions with the column's stationary phase. The primary causes of peak tailing for such compounds include:

• Secondary Polar Interactions: Even without strong ionic character, polar functional groups on 3-O-Methyltirotundin can have secondary interactions with active sites (residual silanols) on the silica-based column packing.[6]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak distortion and tailing.[7][8]

• Inappropriate Sample Solvent: Dissolving the sample in a solvent significantly stronger than the mobile phase can cause the peak to broaden and tail.[3][8]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or within the packing bed can disrupt the flow path, causing peak shape issues for all analytes.[7][9] A void at the column inlet is another common cause.[10]

• Extra-Column Effects: Excessive volume from long or wide-bore tubing between the injector, column, and detector can lead to peak broadening and tailing.[4][8]

Q3: Can the mobile phase pH cause peak tailing for 3-O-Methyltirotundin?

A3: While critical for basic and acidic compounds, mobile phase pH is less likely to be the primary cause of tailing for a neutral compound like 3-O-Methyltirotundin. However, operating at a low pH (e.g., pH 2.5-3.5) can sometimes improve the peak shape for even neutral compounds by suppressing the ionization of any residual silanol (B1196071) groups (Si-OH) on the silica (B1680970) packing material, minimizing potential secondary interactions.

Q4: How do I know if my column is the problem?

A4: Column-related issues often manifest in specific ways:

• Sudden Tailing for All Peaks: If all peaks in your chromatogram suddenly begin to tail, it often points to a physical problem like a partially blocked inlet frit or a void in the packing bed.[9]

• Gradual Worsening of Peak Shape: A slow degradation in peak symmetry over many injections may indicate column contamination or the aging of the stationary phase.[2]

• Confirming the Issue: The quickest way to diagnose a column problem is to replace it with a new, proven column of the same type. If the peak shape improves, the original column was the likely source of the issue.[6]

In-Depth Troubleshooting Guide

If you are experiencing peak tailing with 3-O-Methyltirotundin, follow this step-by-step guide to diagnose and resolve the issue.

Step 1: Diagnose the Potential Cause

The first step is to identify the likely origin of the peak tailing. The following workflow provides a logical path for troubleshooting.

Caption: Troubleshooting workflow for HPLC peak tailing.

Step 2: Implement Solutions Based on Diagnosis

A. Addressing Chemical or Analyte-Specific Issues

If tailing is specific to the 3-O-Methyltirotundin peak, it is likely due to secondary interactions or method parameters.

• Check for Column Overload: This is a common cause of tailing where the analyte concentration is too high for the column capacity.

  • Solution: Perform a sample dilution series as described in Protocol 1 . If peak shape improves with dilution, reduce the sample concentration or injection volume.[1][7]

• Optimize Mobile Phase Composition:

  • Organic Modifier: Increase the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) by 2-5%. A stronger mobile phase can reduce retention and minimize secondary interactions, leading to sharper peaks.[3]

  • Mobile Phase pH: Although 3-O-Methyltirotundin is likely neutral, adjusting the mobile phase to a lower pH (e.g., 3.0) with 0.1% formic or acetic acid can suppress silanol activity and may improve peak shape.

  • Buffer Concentration: If using a buffer, ensure its concentration is sufficient, typically between 20-50 mM, to control the pH effectively.[7]

B. Addressing Physical or System-Wide Issues

If all peaks in the chromatogram are tailing, the problem is likely physical.

• Check for Column Contamination and Voids:

  • Solution: First, try back-flushing the column (disconnect it from the detector first). If this does not help, perform a thorough column wash as detailed in Protocol 2 . If the problem persists, the column may have a void or be irreversibly contaminated and should be replaced.[9]

• Minimize Extra-Column Volume:

  • Solution: Inspect the HPLC system. Use PEEK tubing with a narrow internal diameter (e.g., 0.005" or 0.12 mm) and ensure the connections between the injector, column, and detector are as short as possible.[3][4]

• Evaluate Sample Solvent (Diluent):

  • Solution: The ideal sample solvent is the mobile phase itself. If a stronger solvent must be used for solubility, the injection volume should be kept as small as possible to minimize peak distortion.[3][8] 3-O-Methyltirotundin is soluble in solvents like DMSO and Acetone, which are much stronger than typical reversed-phase mobile phases and can cause significant peak distortion if used as the primary sample diluent.[4]

Quantitative Parameter Adjustment Summary

The table below summarizes key HPLC parameters and their typical adjustments to mitigate peak tailing. The "Tailing Factor (Tf)" is a measure of peak asymmetry; a value of 1.0 is perfectly symmetrical, while values >1.2 are generally considered tailing.[3]

Parameter	Typical Range	Adjustment to Reduce Tailing	Expected Impact on Tailing Factor (Tf)	Potential Side Effects
Injection Volume	1 - 20 µL	Decrease injection volume by 50%	Decrease	Lower signal-to-noise ratio
Sample Conc.	Varies	Dilute sample (e.g., 1:10)	Decrease	Analyte may fall below detection limits
Organic Modifier %	20 - 80%	Increase by 2-5%	Decrease	Reduced retention time; potential loss of resolution from nearby peaks
Mobile Phase pH	2.5 - 7.5	Decrease to pH 2.5 - 3.5	Moderate Decrease	Potential changes in analyte selectivity; column stability
Buffer Strength	10 - 50 mM	Increase to 25-50 mM	Moderate Decrease	Risk of buffer precipitation in high organic %
Flow Rate	0.5 - 2.0 mL/min	No direct, consistent effect on tailing	Minimal	Changes retention time and backpressure
Column Temperature	25 - 50 °C	Increase by 5-10 °C	Decrease	Improved efficiency; may alter selectivity

Experimental Protocols

Protocol 1: Diagnosing Column Overload

Objective: To determine if high sample concentration is the cause of peak tailing.

Procedure:

• Prepare a series of dilutions of your 3-O-Methyltirotundin sample (e.g., 1:2, 1:5, 1:10, and 1:100) using the mobile phase as the diluent.

• Inject the original, undiluted sample and record the chromatogram and tailing factor.

• Sequentially inject each dilution, starting from the most dilute.

• Compare the peak shapes from the different concentrations. If the tailing factor decreases and the peak becomes more symmetrical at lower concentrations, the original sample was causing column overload.

Protocol 2: Standard Reversed-Phase Column Wash

Objective: To remove strongly retained contaminants from a C18 or similar reversed-phase column.

Important: Disconnect the column from the detector to prevent contamination of the detector cell. Direct the column outlet to a waste container.

Washing Solvents (in order of use):

• Mobile Phase (without buffer): Flush the column with your mobile phase composition but without any buffer salts for 20-30 column volumes.

• 100% HPLC-grade Water: Flush with 20-30 column volumes to remove any remaining salts.

• 100% Isopropanol: Flush with 20-30 column volumes to remove strongly retained non-polar contaminants.

• 100% Hexane (Optional): For very non-polar, stubborn contaminants, flush with 20 column volumes. (Ensure your column is compatible with hexane).

• 100% Isopropanol: Flush with 20-30 column volumes to remove the hexane.

• 100% HPLC-grade Water: Flush with 20-30 column volumes to re-wet the stationary phase.

• Mobile Phase: Re-equilibrate the column with the analytical mobile phase (including buffer) until a stable baseline is achieved (at least 30 column volumes).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. 3-O-Methyltirotundin | CAS:1021945-29-8 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. A comprehensive study of the potential phytomedicinal use and toxicity of invasive Tithonia species in South Africa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. realgenelabs.com [realgenelabs.com]
• 7. 3-O-METHYLTIROTUNDIN CAS#: 1021945-29-8 [m.chemicalbook.com]
• 8. Prediction of pKa values using the PM6 semiempirical method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. View of Constituents from Tithonia diversifolia. Stereochemical Revision of 2α-Hydroxytirotundin [jmcs.org.mx]
• 10. 3-O-Methyltirotundin | 1021945-29-8 [chemicalbook.com]

Technical Support Center: High-Resolution NMR Spectroscopy of 3-O-Methyltirotundin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of NMR spectra for 3-O-Methyltirotundin and related sesquiterpene lactones.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor resolution in the NMR spectrum of 3-O-Methyltirotundin?

Poor resolution, characterized by broad and overlapping peaks, can stem from several factors. The most common issues include suboptimal magnetic field homogeneity (poor shimming), inadequate sample preparation, and incorrect acquisition or processing parameters. Problems with sample concentration, solvent viscosity, and the presence of paramagnetic impurities are also frequent culprits.[1][2]

Q2: Which deuterated solvent is recommended for 3-O-Methyltirotundin NMR?

For sesquiterpene lactones like 3-O-Methyltirotundin, common choices include deuterated chloroform (B151607) (CDCl₃), methanol-d₄ (CD₃OD), and acetone-d₆.[2] The choice of solvent can influence chemical shifts and potentially resolve overlapping signals.[2][3] If solubility is an issue or peaks are overlapping, trying a different solvent system is a valid troubleshooting step.[2]

Q3: How critical is sample concentration for achieving a high-resolution spectrum?

Sample concentration is a critical parameter. For a ¹H NMR spectrum of a small molecule like 3-O-Methyltirotundin (MW ~400 g/mol ), a concentration of 5-25 mg in 0.5-0.7 mL of solvent is typically recommended.[4][5] While a higher concentration is needed for ¹³C NMR (50-100 mg), overly concentrated samples for ¹H NMR can lead to increased viscosity, which in turn causes line broadening and reduced resolution.[4][5][6]

Q4: Can temperature affect the resolution of the NMR spectrum?

Yes, temperature can significantly impact spectral resolution.[7][8] For viscous samples, increasing the temperature can decrease viscosity, leading to sharper lines.[6][9] However, temperature can also affect conformational equilibria, which might lead to line broadening at intermediate exchange rates.[8] Running spectra at different temperatures can be a useful diagnostic tool.[8]

Troubleshooting Guides

Issue 1: Broad and Asymmetric Peaks

Broad and asymmetric peaks are often a primary indicator of poor magnetic field homogeneity. The process of correcting this is called shimming.

Troubleshooting Steps:

• Automated Shimming: Modern NMR spectrometers are equipped with automated shimming routines, often called "gradient shimming" or "topshim".[10][11][12] This should always be the first step. For many samples, this is sufficient to achieve good resolution.

• Manual Shimming: If automated shimming is insufficient, manual adjustment of the shims may be necessary.[13][14]

  • Start by adjusting the lower-order on-axis (Z) shims, such as Z1 and Z2, as they typically have the most significant impact.[11][15]

  • Iteratively adjust Z1 and Z2 to maximize the lock level.

  • If peak shape is still poor, proceed to higher-order Z shims (Z3, Z4).

  • If spinning sidebands are present, the non-spinning (X, Y) shims may require adjustment. This should be done with the sample spinning turned off.[11][14]

• Sample Positioning: Ensure the NMR tube is positioned correctly within the spinner turbine and that the sample volume is appropriate for the spectrometer's probe.[1][16] An incorrect sample height can make shimming difficult.[16]

Issue 2: Generally Poor Resolution and Low Signal-to-Noise

If the entire spectrum suffers from poor resolution and low signal, the issue may lie in the sample preparation or acquisition parameters.

Troubleshooting Steps:

• Check Sample for Particulates: The presence of undissolved solid particles will severely degrade spectral quality.[4][5] Always filter your NMR sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[1][5]

• Assess Sample Concentration: As mentioned in the FAQs, an overly concentrated sample can lead to broad lines due to high viscosity.[4][5] If your sample is highly concentrated, try diluting it.

• Degas the Sample: Dissolved paramagnetic oxygen can cause line broadening.[15] While not always necessary for routine spectra, degassing the sample by bubbling a stream of nitrogen or argon through the solution or by using freeze-pump-thaw cycles can improve resolution.[5][15]

• Optimize Acquisition Parameters:

  • Acquisition Time (AT): A longer acquisition time leads to better digital resolution. For high-resolution spectra, an acquisition time of 2-3 seconds is a good starting point.[15]

  • Number of Scans (ns): Increasing the number of scans will improve the signal-to-noise ratio. Doubling the scans increases the signal-to-noise by a factor of approximately 1.4.[1]

Experimental Protocols

Protocol 1: High-Resolution Sample Preparation for 3-O-Methyltirotundin

• Weighing the Sample: Accurately weigh 5-10 mg of 3-O-Methyltirotundin for ¹H NMR (or 50-75 mg for ¹³C NMR) into a clean, small vial.

• Solvent Addition: Add approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) to the vial.

• Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved. If necessary, gentle warming can be applied, but be cautious of potential degradation.

• Filtering: Take a clean Pasteur pipette and tightly pack a small amount of glass wool into the tip.

• Transfer to NMR Tube: Using the filter pipette, transfer the solution from the vial into a high-quality, clean, and unscratched 5 mm NMR tube.[4][17] The final volume in the NMR tube should be sufficient to cover the detection coils of the NMR probe (typically a height of 4-5 cm).[16]

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

Protocol 2: Manual Shimming Procedure

• Initial Setup: Insert the sample into the magnet and ensure the spectrometer has locked onto the deuterium (B1214612) signal of the solvent.

• Load Standard Shims: Load a standard shim file for the probe being used. This provides a good starting point.

• Optimize Z1 and Z2:

  • Display the lock signal level.

  • Adjust the Z1 shim current up and down to find the value that maximizes the lock level.

  • Repeat the process for the Z2 shim.

  • Iterate between adjusting Z1 and Z2, as they can be interactive, until the highest possible lock level is achieved.[14]

• Optimize Higher-Order Z Shims: If necessary, repeat the iterative maximization process for Z3 and Z4. Note that the effect of higher-order shims on the lock level will be less pronounced.[11]

• Optimize Non-Spinning Shims (if needed):

  • Turn off sample spinning.

  • Adjust the X and Y shims to maximize the lock level.

  • Proceed to adjust second-order non-spinning shims (e.g., XZ, YZ, X²-Y²) if the spectrometer allows and the lineshape is still poor.[14]

  • Once optimized, sample spinning can be turned back on if desired.

Data Presentation

Parameter	Effect on Resolution	Typical Starting Values for Small Molecules	Notes
Shimming	High	N/A	The most critical factor for good resolution. Always perform automated shimming first.
Sample Concentration	Medium	¹H: 5-25 mg/0.6 mL¹³C: 50-100 mg/0.6 mL	Overly concentrated samples increase viscosity and broaden lines.[4]
Solvent Viscosity	High	Low viscosity solvents are preferred.	High viscosity restricts molecular tumbling, leading to broader peaks.[9][18]
Temperature	Medium	Room temperature (298 K)	Increasing temperature can decrease viscosity but may affect conformational exchange.[6][19]
Acquisition Time (AT)	High	2-4 seconds	Longer AT provides better digital resolution.[15]
Number of Scans (NS)	None (affects S/N)	¹H: 8-16¹³C: 1024+	Does not directly improve resolution but a better signal-to-noise ratio makes peaks easier to distinguish.
Sample Purity	High	As pure as possible	Paramagnetic impurities (e.g., metal ions, dissolved O₂) cause significant line broadening.[15]
Data Processing (Apodization)	High	Exponential multiplication or Gaussian function	Applying a window function can improve resolution at the expense of signal-to-noise.

Visualizations

Caption: Troubleshooting workflow for improving NMR spectral resolution.

Caption: Logical workflow for manual and automated shimming procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. scilit.com [scilit.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. NMR Sample Preparation [nmr.chem.umn.edu]
• 6. researchgate.net [researchgate.net]
• 7. Line-Broadening in Low-Temperature Solid-State NMR Spectra of Fibrils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NMR line broadening techniques - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. NMR Theory, UCSB Chem and Biochem NMR Facility [nmr.chem.ucsb.edu]
• 11. lsa.umich.edu [lsa.umich.edu]
• 12. NMR | Shimming | Chemical Research Support [weizmann.ac.il]
• 13. Automated shimming | Manchester NMR Methodology Group [nmr.chemistry.manchester.ac.uk]
• 14. bionmr.cores.ucla.edu [bionmr.cores.ucla.edu]
• 15. benchchem.com [benchchem.com]
• 16. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 17. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 18. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 19. researchgate.net [researchgate.net]

3-O-Methyltirotundin stability testing and storage conditions

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 3-O-Methyltirotundin?

A1: Based on the behavior of structurally similar sesquiterpene lactones, the primary factors that can lead to the degradation of 3-O-Methyltirotundin are expected to be pH, temperature, and light exposure. Sesquiterpene lactones are known to be susceptible to hydrolysis, particularly under neutral to alkaline conditions, as well as thermal and photodegradation.

Q2: What are the recommended long-term storage conditions for 3-O-Methyltirotundin?

A2: To ensure maximum stability, 3-O-Methyltirotundin should be stored in a cool, dark, and dry place. Specifically, storage at -20°C in a tightly sealed container, protected from light, is recommended for long-term preservation. For routine laboratory use, storage at 2-8°C is acceptable for shorter periods.

Q3: How can I monitor the stability of my 3-O-Methyltirotundin sample?

A3: The stability of 3-O-Methyltirotundin can be monitored using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS). These techniques can separate the intact compound from its degradation products and allow for quantification of its purity over time.

Q4: I am observing a decrease in the activity of my compound in my cell-based assays. Could this be a stability issue?

A4: Yes, a loss of biological activity can be a strong indicator of compound degradation. Sesquiterpene lactones can lose their activity due to structural changes such as the opening of the lactone ring. It is advisable to perform a purity check of your compound using a suitable analytical method (e.g., HPLC) and to use freshly prepared solutions for your experiments.

Q5: Are there any specific solvents that should be avoided when working with 3-O-Methyltirotundin?

A5: While specific solvent compatibility studies for 3-O-Methyltirotundin are not available, it is known that some sesquiterpene lactones can react with alcoholic solvents, such as ethanol, over time, leading to the formation of adducts.[1][2] For long-term storage of solutions, aprotic solvents like DMSO or acetonitrile (B52724) are generally preferred. Aqueous solutions, especially at neutral or alkaline pH, should be prepared fresh and used promptly.

Troubleshooting Guides

Issue 1: Unexpected peaks appear in the chromatogram of my 3-O-Methyltirotundin sample.

• Possible Cause: Degradation of the compound.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the compound has been stored at the recommended temperature and protected from light.

  • Check Solution Age and pH: If working with a solution, consider its age and the pH of the solvent. Prepare a fresh solution from a solid stock that has been properly stored.

  • Perform Forced Degradation: To confirm if the new peaks are degradation products, you can perform a forced degradation study on a small amount of your sample (see Experimental Protocols section). This involves intentionally exposing the compound to stress conditions (e.g., acid, base, heat, light, oxidation) to generate degradation products for comparison.

  • Analyze by LC-MS: Use LC-MS to obtain the mass of the parent compound and the unknown peaks. This can help in identifying potential degradation products (e.g., hydrolytic products, adducts).

Issue 2: Inconsistent results in biological assays.

• Possible Cause: Compound instability in the assay medium.

• Troubleshooting Steps:

  • Assess Stability in Media: Sesquiterpene lactones can be unstable in physiological buffers (e.g., pH 7.4) at 37°C.[3] To test this, incubate 3-O-Methyltirotundin in your assay medium for the duration of your experiment, and then analyze the sample by HPLC to check for degradation.

  • Prepare Fresh Solutions: Always prepare fresh working solutions of 3-O-Methyltirotundin immediately before use in your experiments.

  • Minimize Exposure to Harsh Conditions: During your experimental workflow, minimize the exposure of the compound to high temperatures or prolonged light.

Summary of Quantitative Stability Data for Sesquiterpene Lactones

The following tables summarize stability data for various sesquiterpene lactones under different stress conditions. This information can serve as a guide for predicting the stability of 3-O-Methyltirotundin.

Table 1: Effect of pH and Temperature on Sesquiterpene Lactone Stability

Sesquiterpene Lactone Type	pH	Temperature (°C)	Duration (hours)	Observation	Reference
With side chain	5.5	25 and 37	96	Stable	[3]
With side chain	7.4	25 and 37	96	Loss of side chain	[3]
Without side chain	5.5 and 7.4	25 and 37	96	Stable	[3]

Table 2: Photodegradation of Lactucin (a Sesquiterpene Lactone)

Condition	Parameter	Value	Reference
UV Irradiation (366 nm)	Kinetics	Pseudo-first-order	[4][5]
Half-life (t½)	~45 minutes	[4][5]
Rate Constant (k)	2.6 ± 0.4 × 10⁻⁴ s⁻¹	[4]
Degradation Product	Addition of a water molecule	[4][5]

Table 3: Thermal Degradation of Helenalin Esters in Arnica Tincture (70% Ethanol)

Storage Temperature (°C)	Duration (years)	Decrease in Content (%)	Degradation Product	Reference
+4	3	13	Ethanol adducts	[1][2][6]
+25	3	32	Ethanol adducts	[1][2][6]
+30	3	37	Ethanol adducts	[1][2][6]

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To investigate the degradation pathways of 3-O-Methyltirotundin under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 3-O-Methyltirotundin in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 1 hour.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place a solid sample of the compound in an oven at 60°C for 24 hours.

  • Photodegradation: Expose a solution of the compound (in a quartz cuvette) to UV light (e.g., 254 nm or 366 nm) for 24 hours.

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples.

  • Dilute all samples to an appropriate concentration with the mobile phase.

  • Analyze all stressed samples, along with a control sample (untreated stock solution), by a validated stability-indicating HPLC-UV or LC-MS method.

Protocol 2: Stability-Indicating HPLC Method

Objective: To quantify 3-O-Methyltirotundin and separate it from its degradation products.

Methodology:

• Instrumentation: High-Performance Liquid Chromatograph with a Diode Array Detector (DAD) or a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution using acetonitrile and water (with 0.1% formic acid) is a common starting point for sesquiterpene lactones. The gradient can be optimized to achieve good separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Monitor at a wavelength where 3-O-Methyltirotundin has maximum absorbance. If unknown, a DAD can be used to determine the optimal wavelength.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent and filter through a 0.45 µm filter before injection.

• Validation: The method should be validated for specificity, linearity, accuracy, and precision according to ICH guidelines.

Visualizations

Caption: Potential degradation pathways of 3-O-Methyltirotundin.

References

• 1. Degradation of Artemisinin-Based Combination Therapies under Tropical Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. rjpbcs.com [rjpbcs.com]

Technical Support Center: Overcoming Resistance to 3-O-Methyltirotundin

Disclaimer: 3-O-Methyltirotundin is a specialized sesquiterpenoid compound. As of this writing, specific mechanisms of acquired resistance to this agent have not been extensively documented in publicly available literature. Therefore, this guide provides troubleshooting strategies based on common mechanisms of resistance observed with other cytotoxic compounds, particularly those that induce apoptosis, a known mechanism for many sesquiterpenoids.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line, which was initially sensitive to 3-O-Methyltirotundin, now shows reduced sensitivity. How can I confirm and quantify this resistance?

A1: The first step is to quantitatively assess the level of resistance. This is achieved by comparing the half-maximal inhibitory concentration (IC50) of 3-O-Methyltirotundin in your suspected resistant cell line to the original, sensitive (parental) cell line. A significant increase in the IC50 value confirms the development of resistance.

• Recommended Action: Perform a cell viability assay (e.g., MTT, XTT, or CellTiter-Glo®) with a range of 3-O-Methyltirotundin concentrations on both the parental and suspected resistant cell lines.

Q2: What are the most common reasons my cell line might have become resistant to a cytotoxic compound like 3-O-Methyltirotundin?

A2: Acquired drug resistance in cancer cells is a multifactorial issue. Based on resistance mechanisms to other natural product-derived anticancer agents, several possibilities are likely:

• Increased Drug Efflux: The cancer cells may have increased the expression of membrane proteins that actively pump the drug out of the cell, preventing it from reaching its target. The most common of these are ATP-binding cassette (ABC) transporters.[1][2][3][4]

• Evasion of Apoptosis: Since many sesquiterpenoids induce programmed cell death (apoptosis), resistant cells often develop mechanisms to block this process.[5][6][7] This can involve the upregulation of anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL) or the downregulation of pro-apoptotic proteins (e.g., Bax, Bak).[8][9][10][11]

• Activation of Pro-Survival Signaling Pathways: Cells can compensate for the drug's cytotoxic effects by activating signaling pathways that promote cell survival and proliferation, such as the PI3K/Akt/mTOR pathway.[12][13][14][15]

• Alteration of the Molecular Target: Although the specific target of 3-O-Methyltirotundin is not defined, resistance can arise from mutations or modifications in the target protein that reduce its binding affinity for the drug.

Troubleshooting Guides

Issue 1: Suspected Increase in Drug Efflux

If you suspect your cells are pumping the drug out, you can investigate the expression and function of common ABC transporters.

Troubleshooting Steps:

• Assess Transporter Expression: Use Western blotting or qRT-PCR to compare the expression levels of key ABC transporters (P-glycoprotein/ABCB1, MRP1/ABCC1, and BCRP/ABCG2) in your resistant and parental cell lines.[2][3]

• Functional Efflux Assay: Perform a dye accumulation assay using substrates for these pumps, such as Rhodamine 123 (for P-gp) or Hoechst 33342. Resistant cells with high efflux activity will show lower fluorescence.

• Co-treatment with an Efflux Pump Inhibitor: Treat your resistant cells with 3-O-Methyltirotundin in combination with a known ABC transporter inhibitor (e.g., Verapamil for P-gp). A restoration of sensitivity (a decrease in the IC50 value) suggests that drug efflux is a key resistance mechanism.

Issue 2: Suspected Evasion of Apoptosis

Given that many sesquiterpenoids induce apoptosis, resistance may be linked to a dysregulation of apoptotic signaling.[5][7]

Troubleshooting Steps:

• Profile Apoptosis-Related Proteins: Use Western blotting to analyze the expression levels of key proteins in the intrinsic apoptosis pathway. Compare the levels of anti-apoptotic proteins (Bcl-2, Bcl-xL, Mcl-1) and pro-apoptotic proteins (Bax, Bak, Bad) between your resistant and parental cell lines.[8][10][11][16] An increased ratio of anti- to pro-apoptotic proteins is a common marker of resistance.[10]

• Assess Apoptosis Induction: Treat both cell lines with 3-O-Methyltirotundin and measure apoptosis using an Annexin V/Propidium Iodide assay or a caspase activity assay (e.g., Caspase-3/7). A blunted apoptotic response in the resistant line is indicative of this mechanism.

• Co-treatment with a Bcl-2 Inhibitor: To test the dependence on the Bcl-2 family of proteins, treat the resistant cells with 3-O-Methyltirotundin combined with a BH3 mimetic like Venetoclax (ABT-199).[10] Overcoming resistance with this combination points to Bcl-2 upregulation as a key factor.[10]

Issue 3: Suspected Activation of Pro-Survival Pathways

The PI3K/Akt/mTOR pathway is a central hub for cell survival and is frequently activated in drug-resistant cancers.[12][13][14]

Troubleshooting Steps:

• Analyze Pathway Activation: Use Western blotting to examine the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway. Increased phosphorylation of Akt (at Ser473) and downstream targets like S6 ribosomal protein, in the resistant line compared to the parental line, suggests pathway hyperactivation.

• Co-treatment with Pathway Inhibitors: Combine 3-O-Methyltirotundin with specific inhibitors of this pathway (e.g., a PI3K inhibitor like Wortmannin, or an mTOR inhibitor like Rapamycin). If this combination restores sensitivity in the resistant cells, it confirms the role of this pathway in the resistance mechanism.

Data Presentation

Table 1: Hypothetical IC50 Values for 3-O-Methyltirotundin in Sensitive and Resistant Cell Lines

Cell Line	Treatment	IC50 (µM)	Fold Resistance
Parental Line	3-O-Methyltirotundin	2.5	-
Resistant Line	3-O-Methyltirotundin	25.0	10x
Resistant Line	3-O-Methyltirotundin + Verapamil (P-gp Inhibitor)	5.0	2x
Resistant Line	3-O-Methyltirotundin + Venetoclax (Bcl-2 Inhibitor)	8.0	3.2x

Table 2: Hypothetical Protein Expression Changes in Resistant vs. Parental Cell Lines

Protein	Function	Fold Change in Resistant Line (Relative to Parental)
P-glycoprotein (ABCB1)	Drug Efflux Pump	8.5
Bcl-2	Anti-Apoptotic	6.2
Bax	Pro-Apoptotic	0.4
p-Akt (Ser473)	Pro-Survival Signaling	5.8
Total Akt	Pro-Survival Signaling	1.1

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay for IC50 Determination

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of 3-O-Methyltirotundin in culture medium. Replace the existing medium with the drug-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a period that allows for the assessment of cytotoxicity (typically 48-72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours to allow for formazan (B1609692) crystal formation.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Plot the percentage of cell viability versus drug concentration and use non-linear regression to calculate the IC50 value.

Protocol 2: Western Blot for Protein Expression Analysis

• Cell Lysis: Harvest cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature an equal amount of protein from each sample and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add an enhanced chemiluminescent (ECL) substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin or GAPDH) to determine the relative protein expression.

Visualizations

Caption: Intrinsic apoptosis pathway and points of resistance.

Caption: PI3K/Akt/mTOR pro-survival signaling pathway.

Caption: Troubleshooting workflow for drug resistance.

References

• 1. oaepublish.com [oaepublish.com]
• 2. Role of membrane-embedded drug efflux ABC transporters in the cancer chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. State of the art of overcoming efflux transporter mediated multidrug resistance of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Clinically-Relevant ABC Transporter for Anti-Cancer Drug Resistance [frontiersin.org]
• 5. Recent Advances on Cytotoxic Sesquiterpene Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Broad targeting of resistance to apoptosis in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 8. Upregulation of Bcl-2 is involved in the mediation of chemotherapy resistance in human small cell lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. The role of BCL-2 family proteins in regulating apoptosis and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Activation of PI3K/AKT/mTOR Pathway Causes Drug Resistance in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Overcoming acquired resistance to anticancer therapy: focus on the PI3K/AKT/mTOR pathway | Semantic Scholar [semanticscholar.org]
• 15. discovery.researcher.life [discovery.researcher.life]
• 16. Bcl-2 Inhibition to Overcome Resistance to Chemo- and Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In Vivo Bioavailability of 3-O-Methyltirotundin

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for enhancing the in vivo bioavailability of 3-O-Methyltirotundin. Given the limited publicly available pharmacokinetic data for this specific sesquiterpene lactone, this guide focuses on established strategies for similar poorly soluble compounds and provides detailed troubleshooting advice for experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is 3-O-Methyltirotundin and why is its bioavailability a concern?

A1: 3-O-Methyltirotundin is a sesquiterpenoid derived from plants of the Tithonia genus. Like many other sesquiterpene lactones, it is a lipophilic molecule with poor water solubility. This characteristic often leads to low oral bioavailability, which can limit its therapeutic potential by reducing the amount of the compound that reaches systemic circulation to exert its pharmacological effects.

Q2: Are there any known in vivo pharmacokinetic studies for 3-O-Methyltirotundin?

A2: As of our latest review of scientific literature, there are no publicly available, detailed in vivo pharmacokinetic studies specifically for 3-O-Methyltirotundin. While in vivo studies have been conducted on crude extracts of Tithonia diversifolia, they have primarily focused on toxicological or pharmacological endpoints rather than the pharmacokinetic profile of individual sesquiterpenoids.[1][2] Researchers should therefore consider their work as foundational in characterizing the absorption, distribution, metabolism, and excretion (ADME) of this compound.

Q3: What are the general challenges I can expect when working with sesquiterpene lactones in vivo?

A3: Researchers working with sesquiterpene lactones like 3-O-Methyltirotundin often encounter challenges such as:

• Poor aqueous solubility: This can make formulation for in vivo administration difficult.

• Limited oral bioavailability: Due to poor dissolution in gastrointestinal fluids and potential first-pass metabolism.

• Chemical instability: The α-methylene-γ-lactone moiety, crucial for the activity of many sesquiterpene lactones, can be reactive.[1]

• Lack of specific analytical methods: Validated methods for quantification in biological matrices may need to be developed in-house.

Troubleshooting Guides

Formulation Development for In Vivo Dosing

Problem	Possible Cause	Troubleshooting Steps
Compound precipitates out of solution during preparation or upon administration.	Poor solubility of 3-O-Methyltirotundin in the chosen vehicle.	1. Utilize co-solvents: Employ a mixture of water-miscible organic solvents like DMSO, ethanol, or PEG 400.[2] Ensure the final concentration of the organic solvent is within acceptable toxicological limits for the animal model. 2. pH modification: If the compound has ionizable groups, adjusting the pH of the formulation can enhance solubility. 3. Use of surfactants: Incorporate non-ionic surfactants such as Tween® 80 or Cremophor® EL to improve wetting and prevent precipitation.[2] 4. Prepare a suspension: If a solution is not feasible, create a homogenous suspension using vehicles like 0.5% carboxymethylcellulose (CMC). Particle size reduction (micronization) can improve suspension stability and dissolution rate.[2]
Inconsistent results between animals.	Non-homogenous formulation or instability of the formulation.	1. Ensure thorough mixing: For suspensions, use a homogenizer to ensure uniform particle distribution before each dose administration. 2. Assess formulation stability: Prepare the formulation fresh daily if its stability over time is unknown. Conduct short-term stability tests at room temperature and under refrigeration.

Low Oral Bioavailability

Problem	Possible Cause	Troubleshooting & Enhancement Strategies
Low plasma concentrations of 3-O-Methyltirotundin after oral administration.	Poor dissolution in the gastrointestinal tract and/or significant first-pass metabolism.	1. Lipid-Based Formulations: Formulate the compound in lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS). These can enhance solubilization in the gut and promote lymphatic uptake, potentially bypassing first-pass metabolism.[3] 2. Solid Dispersions: Create an amorphous solid dispersion of 3-O-Methyltirotundin in a hydrophilic polymer matrix (e.g., PVP, HPMC). This can significantly improve the dissolution rate.[4] 3. Cyclodextrin Complexation: Form inclusion complexes with cyclodextrins (e.g., hydroxypropyl-β-cyclodextrin) to increase aqueous solubility.[4] 4. Nanoparticle Formulation: Reduce the particle size to the nanometer range to increase the surface area for dissolution.

Bioanalytical Method Development (LC-MS/MS)

Problem	Possible Cause	Troubleshooting Steps
Low sensitivity or high background noise in plasma samples.	Matrix effects (ion suppression or enhancement), inefficient extraction, or sub-optimal mass spectrometry parameters.	1. Optimize Sample Preparation: Test different protein precipitation solvents (e.g., methanol (B129727), acetonitrile). If matrix effects persist, consider more selective methods like liquid-liquid extraction (LLE) or solid-phase extraction (SPE). 2. Tune MS Parameters: Infuse a standard solution of 3-O-Methyltirotundin to optimize precursor and product ions, collision energy, and other source parameters. 3. Chromatographic Separation: Use a high-resolution column (e.g., C18) and optimize the mobile phase gradient to separate the analyte from endogenous plasma components that may cause ion suppression.
Poor recovery.	Inefficient extraction or analyte degradation during sample processing.	1. Select an appropriate extraction method: For a lipophilic compound, LLE with a non-polar solvent (e.g., ethyl acetate, methyl tert-butyl ether) may be effective. 2. Assess stability: Perform stability tests of the analyte in the biological matrix at various conditions (e.g., freeze-thaw cycles, bench-top stability).
No suitable internal standard.	A stable isotope-labeled internal standard for 3-O-Methyltirotundin is likely unavailable.	Select a structural analog, preferably another sesquiterpene lactone with similar physicochemical properties and extraction recovery, that is not present in the study samples.

Experimental Protocols

Protocol 1: Development of an LC-MS/MS Method for Quantification of 3-O-Methyltirotundin in Rat Plasma

This protocol is a general guideline and requires optimization for 3-O-Methyltirotundin.

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of 3-O-Methyltirotundin (1 mg/mL) in a suitable organic solvent (e.g., methanol or DMSO).

  • Prepare a series of working standard solutions by serial dilution of the stock solution.

  • Spike blank rat plasma with the working standard solutions to create calibration standards (e.g., 1-1000 ng/mL) and QC samples at low, medium, and high concentrations.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample (standard, QC, or unknown), add 150 µL of ice-cold acetonitrile (B52724) containing a suitable internal standard (e.g., another sesquiterpene lactone at 100 ng/mL).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Conditions (Example):

  • LC System: UPLC system.

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation from endogenous components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

  • MRM Transitions: To be determined by infusing a standard solution of 3-O-Methyltirotundin.

Protocol 2: In Vivo Oral Bioavailability Study in Rats

• Animal Model: Male Sprague-Dawley rats (8-10 weeks old). Acclimatize animals for at least one week.

• Dosing:

  • Intravenous (IV) Group (n=3-5): Administer 3-O-Methyltirotundin (e.g., 1-2 mg/kg) dissolved in a suitable vehicle (e.g., saline with a co-solvent) via the tail vein.

  • Oral (PO) Group (n=3-5): Administer 3-O-Methyltirotundin (e.g., 10-20 mg/kg) in a bioavailability-enhancing formulation via oral gavage.

• Blood Sampling:

  • Collect blood samples (approx. 100-150 µL) from the tail vein or another appropriate site at pre-dose and at multiple time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

  • Centrifuge to separate plasma and store at -80°C until analysis.

• Data Analysis:

  • Analyze plasma samples using the validated LC-MS/MS method.

  • Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, t1/2) using non-compartmental analysis software.

  • Calculate absolute oral bioavailability (F%) using the formula: F% = (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100.

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of 3-O-Methyltirotundin in Different Formulations (Example Data)

Formulation	Dose (mg/kg)	Route	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng*h/mL)	F (%)
Solution in Saline/DMSO	2	IV	-	-	1500	-
Suspension in 0.5% CMC	20	PO	150	4	900	3
SEDDS Formulation	20	PO	750	2	4500	15
Solid Dispersion	20	PO	900	1.5	6000	20

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for enhancing and evaluating the bioavailability of 3-O-Methyltirotundin.

Caption: Key strategies for enhancing the oral bioavailability of poorly soluble compounds.

Caption: Postulated mechanism of anti-inflammatory action for sesquiterpene lactones via NF-κB inhibition.[5]

References

• 1. A comprehensive study of the potential phytomedicinal use and toxicity of invasive Tithonia species in South Africa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Study of three sesquiterpene lactones from Tithonia diversifolia on their anti-inflammatory activity using the transcription factor NF-kappa B and enzymes of the arachidonic acid pathway as targets - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Purification of 3-O-Methyltirotundin

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the purification of 3-O-Methyltirotundin. The information is presented in a question-and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)

Q1: What is a general strategy for scaling up the purification of 3-O-Methyltirotundin from a crude plant extract?

A1: A common strategy involves a multi-step approach starting with extraction, followed by liquid-liquid partitioning to enrich the sesquiterpene lactone fraction, and concluding with one or more chromatographic steps for final purification. A typical workflow would be:

• Extraction: Large-scale extraction of dried, powdered Tithonia diversifolia plant material with a suitable organic solvent.

• Solvent Partitioning: Fractionation of the crude extract to separate compounds based on their polarity.

• Column Chromatography: Initial purification of the target fraction using a cost-effective technique like flash chromatography.

• Final Polishing: High-resolution purification using techniques like preparative reversed-phase high-performance liquid chromatography (RP-HPLC) to achieve high purity.

Q2: What are the critical parameters to consider when scaling up a chromatography step?

A2: When scaling up a chromatography step, it is crucial to maintain the following parameters to ensure a consistent separation:

• Sample load as a percentage of stationary phase mass: Keep this ratio constant from the small-scale to the large-scale process.

• Column media: Use the same stationary phase (e.g., silica (B1680970) gel, C18) with the same particle size.

• Elution gradient in terms of column volumes (CV): The gradient shape and length in CVs should remain the same.

• Linear flow velocity: Instead of simply multiplying the flow rate, aim to maintain the same linear velocity by adjusting the flow rate according to the column's cross-sectional area.

• Sample concentration: The concentration of the sample loaded onto the column should be consistent.

Q3: What are the known stability concerns for sesquiterpene lactones like 3-O-Methyltirotundin during purification?

A3: Sesquiterpene lactones can be sensitive to pH and temperature. Generally, they are more stable at a slightly acidic pH (around 5.5).[1][2] At neutral or alkaline pH (e.g., 7.4), and at elevated temperatures (e.g., 37°C), degradation can occur, potentially through hydrolysis of ester groups if present.[1][2] It is advisable to conduct purification steps at room temperature or below and to avoid strongly basic or acidic conditions unless required for a specific separation and the stability of the target compound under those conditions has been verified.

Troubleshooting Guides

Low Yield After Extraction and Partitioning

Symptom	Possible Cause	Suggested Solution
Low concentration of 3-O-Methyltirotundin in the desired fraction after liquid-liquid partitioning.	Incorrect solvent system used for partitioning, leading to the compound remaining in the undesired layer.	Perform small-scale analytical liquid-liquid extraction trials with different solvent systems to optimize the partitioning of 3-O-Methyltirotundin into the desired phase.
Incomplete extraction from the plant material.	Increase the extraction time or the number of extraction cycles. Ensure the plant material is finely ground to maximize surface area for solvent penetration.
Degradation of the target compound during extraction.	Use milder extraction conditions, such as lower temperatures. If possible, perform extractions under an inert atmosphere (e.g., nitrogen) to prevent oxidation.

Poor Separation in Flash Chromatography

Symptom	Possible Cause	Suggested Solution
Co-elution of 3-O-Methyltirotundin with impurities.	Inappropriate solvent system (mobile phase).	Optimize the mobile phase composition using thin-layer chromatography (TLC) to achieve better separation between the target compound and impurities.
Column overloading.	Reduce the amount of crude extract loaded onto the column. As a rule of thumb, the sample load should be 1-10% of the silica gel weight, depending on the difficulty of the separation.
Poorly packed column leading to channeling.	Ensure the column is packed uniformly without any cracks or air bubbles.
Streaking or tailing of the compound band.	Sample is not dissolving well in the mobile phase.	Dissolve the sample in a small amount of a stronger solvent and adsorb it onto a small amount of silica gel. Dry this silica and load the powder onto the column.
Compound is interacting too strongly with the stationary phase.	Consider using a different stationary phase (e.g., alumina) or adding a modifier to the mobile phase (e.g., a small amount of acetic acid or triethylamine, after checking for compound stability).

Issues with Preparative RP-HPLC

Symptom	Possible Cause	Suggested Solution
Broad or split peaks.	Column is overloaded.	Reduce the injection volume or the concentration of the sample.
The solvent used to dissolve the sample is too strong.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Column degradation.	Flush the column with a strong solvent to remove any adsorbed impurities. If the problem persists, the column may need to be replaced.
Poor resolution between 3-O-Methyltirotundin and a close-eluting impurity.	The gradient is too steep.	Flatten the gradient in the region where the compounds of interest elute.
The mobile phase is not optimal.	Try a different organic modifier (e.g., methanol (B129727) instead of acetonitrile) or adjust the pH of the aqueous phase (ensure the compound is stable at the new pH).

Experimental Protocols

Protocol 1: Large-Scale Extraction and Liquid-Liquid Partitioning

This protocol is a general guideline and should be optimized for Tithonia diversifolia.

• Extraction:

  • Macerate 1 kg of dried, powdered aerial parts of Tithonia diversifolia with 10 L of 95% ethanol (B145695) at room temperature for 48 hours.

  • Filter the extract and repeat the extraction on the plant material two more times.

  • Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in 1 L of distilled water.

  • Perform sequential partitioning in a separatory funnel with the following solvents:

    • 1 L of n-hexane (repeat three times) to remove non-polar compounds.

    • 1 L of ethyl acetate (B1210297) (repeat three times). 3-O-Methyltirotundin is expected to be in this fraction.

    • 1 L of n-butanol (repeat three times) to sequester more polar compounds.

  • Collect the ethyl acetate fraction and concentrate it under reduced pressure to yield the enriched sesquiterpene lactone fraction.

Protocol 2: Scaled-Up Flash Chromatography

This protocol assumes a small-scale separation was developed on a 10 g silica column with a 100 mg load. The goal is to purify 10 g of the enriched fraction.

• Scale-Up Calculation:

  • To maintain a 1% load, a 1 kg silica gel column is required for a 10 g sample.

  • The flow rate should be scaled up based on the column's cross-sectional area to maintain the linear velocity. If the 10 g column had a diameter of 2 cm and a flow rate of 10 mL/min, a 1 kg column with a diameter of 10 cm would require a flow rate of approximately 250 mL/min.

• Column Preparation and Elution:

  • Pack a 1 kg flash chromatography column with silica gel in the initial mobile phase (e.g., n-hexane).

  • Dissolve the 10 g of the ethyl acetate fraction in a minimal amount of dichloromethane (B109758) and adsorb it onto 20 g of silica gel.

  • Dry the silica with the adsorbed sample and load it evenly onto the top of the column.

  • Elute the column with a gradient of ethyl acetate in n-hexane, following the same gradient profile in column volumes as the small-scale separation.

  • Collect fractions and monitor by TLC to identify those containing 3-O-Methyltirotundin.

Data Presentation

Table 1: Representative Yields at Different Purification Stages (Starting with 1 kg of Dry Plant Material)

Purification Stage	Input Mass	Output Mass	Purity of 3-O-Methyltirotundin (Approx.)
Crude Ethanol Extract	1000 g	100 g	1%
Ethyl Acetate Fraction	100 g	20 g	5%
Flash Chromatography Pool	20 g	2 g	70%
Preparative RP-HPLC	2 g	1.2 g	>98%

Table 2: Comparison of Small-Scale and Scaled-Up Flash Chromatography Parameters

Parameter	Small-Scale	Scaled-Up
Sample Load	100 mg	10 g
Column Size (Silica)	10 g	1 kg
Column Diameter	2 cm	10 cm
Flow Rate	10 mL/min	250 mL/min
Gradient	5-50% Ethyl Acetate in Hexane over 10 CV	5-50% Ethyl Acetate in Hexane over 10 CV
Total Solvent Volume	~500 mL	~50 L

Visualizations

Caption: Workflow for scaling up the purification of 3-O-Methyltirotundin.

Caption: Troubleshooting poor separation in flash chromatography.

References

• 1. Thieme E-Books & E-Journals - [thieme-connect.com]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative cytotoxicity of tirotundin derivatives

A Comparative Guide to the Cytotoxicity of Tirotundin (B206078) and Its Derivatives

This guide provides a comparative overview of the cytotoxic properties of the natural sesquiterpene lactone, tirotundin, and its derivatives. The information is intended for researchers, scientists, and professionals in drug development. While direct comparative quantitative data for a wide range of tirotundin derivatives is limited in publicly available literature, this guide synthesizes the existing findings on tirotundin and related compounds isolated from Tithonia diversifolia.

Quantitative Cytotoxicity Data

One study reported that tirotundin was found to be inactive when tested for its antiproliferative effects on human colon cancer (Col2) cells and for its ability to induce cellular differentiation in human promyelocytic leukemia (HL-60) cells.[1] In the same study, other sesquiterpene lactones isolated from Tithonia diversifolia, such as tagitinin C and 1β,2α-epoxytagitinin C, demonstrated significant antiproliferative activity.[1]

More recent research on other sesquiterpenoids from Tithonia diversifolia provides specific cytotoxicity data. A 2022 study reported the cytotoxic activity of three sesquiterpene lactones, including 1β-hydroxytirotundin 3-O-methyl ether, against five human cancer cell lines. Another study in 2024 identified two new tagitinin derivatives and determined their cytotoxic activity against four human cancer cell lines.[2] While not direct derivatives of tirotundin, these compounds share a similar structural backbone and their cytotoxic profiles are presented below as a reference for the potential activity of this compound class.

Table 1: Cytotoxic Activity (IC50, µM) of Sesquiterpenoids from Tithonia diversifolia against various human cancer cell lines.

Compound	A549 (Lung)	T24 (Bladder)	Huh-7 (Liver)	8505 (Thyroid)	SNU-1 (Gastric)	Reference
Tagitinin A	1.32 ± 0.14	1.68 ± 0.16	2.56 ± 0.21	2.98 ± 0.24	4.34 ± 0.31	[3]
1β-hydroxytirotundin 3-O-methyl ether	16.34 ± 1.56	21.76 ± 2.11	28.98 ± 2.54	36.76 ± 2.68	46.34 ± 2.74	[3]
Tagitinin C	2.34 ± 0.18	3.21 ± 0.27	4.32 ± 0.32	5.67 ± 0.43	7.87 ± 0.56	[3]

Table 2: Cytotoxic Activity (IC50, µM) of Newly Isolated Tagitinins from Tithonia diversifolia against various human cancer cell lines.

Compound	KB (Oral)	HepG2 (Liver)	A549 (Lung)	MCF7 (Breast)	Reference
Tagitinin J	7.26	9.80	11.20	17.0	[2]
Tagitinin K	0.29	0.45	0.51	0.68	[2]
Ellipticine (Control)	0.41	0.52	0.48	0.55	[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for assessing the cytotoxicity and biological activity of tirotundin and related compounds.

Antiproliferative Activity Assessment (Sulforhodamine B Assay)

This assay is used to determine cell density based on the measurement of cellular protein content and is a common method for cytotoxicity screening.

Procedure:

• Cell Plating: Seed adherent cells (e.g., Col2) in 96-well microtiter plates at a suitable density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Add various concentrations of the test compounds (e.g., tirotundin derivatives) to the wells. Include a positive control (e.g., doxorubicin) and a vehicle control (e.g., DMSO). Incubate the plates for a specified period (e.g., 48-72 hours).

• Cell Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C to fix the cells.

• Washing: Wash the plates five times with slow-running tap water to remove TCA and dead cells. Air dry the plates completely.

• Staining: Add 0.4% (w/v) Sulforhodamine B (SRB) solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% acetic acid to remove unbound SRB. Air dry the plates.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the optical density (OD) at a wavelength of 515 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).

Induction of Cellular Differentiation (HL-60 Cell Assay)

This assay is used to assess the ability of compounds to induce differentiation in leukemia cells.

Procedure:

• Cell Culture: Culture human promyelocytic leukemia (HL-60) cells in RPMI-1640 medium supplemented with 10% fetal bovine serum.

• Compound Treatment: Seed the HL-60 cells in a 24-well plate and treat with various concentrations of the test compounds. Include a positive control (e.g., all-trans-retinoic acid, ATRA) and a vehicle control.

• Incubation: Incubate the cells for a period of 4 to 6 days.

• Assessment of Differentiation: Differentiation can be assessed by several methods:

  • Nitroblue Tetrazolium (NBT) Reduction Assay: Differentiated cells, such as mature neutrophils, exhibit an increased ability to produce superoxide (B77818) radicals, which can be measured by the reduction of NBT to a blue formazan (B1609692) precipitate. The percentage of NBT-positive cells is determined by microscopic examination.

  • Flow Cytometry: Analyze the expression of cell surface markers associated with differentiation, such as CD11b and CD14, using fluorescently labeled antibodies.

• Data Analysis: Quantify the percentage of differentiated cells for each treatment condition and compare it to the controls.

Signaling Pathways and Mechanisms of Action

While specific signaling pathways for many tirotundin derivatives are not yet fully elucidated, research on tirotundin and other sesquiterpene lactones points towards two primary mechanisms of action: inhibition of the NF-κB signaling pathway and induction of apoptosis.

Inhibition of NF-κB Signaling Pathway

Sesquiterpene lactones, including tirotundin, are known to inhibit the transcription factor NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells). NF-κB plays a critical role in inflammation, immunity, cell proliferation, and survival. Its constitutive activation is a hallmark of many cancers. The inhibitory effect is thought to occur through the alkylation of cysteine residues in the DNA binding loop of NF-κB.

Caption: Inhibition of the NF-κB signaling pathway by tirotundin derivatives.

Induction of Apoptosis

Several studies have indicated that sesquiterpene lactones can induce programmed cell death, or apoptosis, in cancer cells. This is a crucial mechanism for anticancer agents. The induction of apoptosis by these compounds often proceeds through the intrinsic, or mitochondrial, pathway. This involves the disruption of the mitochondrial membrane potential, leading to the release of cytochrome c and the subsequent activation of a cascade of caspases, which are proteases that execute cell death.

Caption: Induction of apoptosis via the intrinsic pathway by tirotundin derivatives.

Experimental Workflow for Cytotoxicity Screening

The general workflow for evaluating the cytotoxic potential of tirotundin derivatives is a multi-step process that begins with the preparation of the compounds and cell cultures, followed by cytotoxicity assays and subsequent data analysis.

Caption: General experimental workflow for cytotoxicity screening.

References

• 1. Cytotoxicity and antitumor activity of sesquiterpene lactones. Structure, activity | ScienceRise: Pharmaceutical Science [journals.uran.ua]
• 2. New Cytotoxic Sesquiterpene Lactones from the Leaves of Tithonia Diversifolia and their Apoptosis Effect Evaluation in KB Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of Tirotundin Analogs and the Potential Role of 3-O-Methylation

For Researchers, Scientists, and Drug Development Professionals

Tirotundin (B206078) is a sesquiterpene lactone isolated from Tithonia diversifolia.[1][2] Like other compounds in its class, its biological activity is significantly influenced by the presence of an α-methylene-γ-lactone moiety.[3][4][5] This functional group is a key structural feature for the biological activities of many sesquiterpene lactones, including their anti-inflammatory and cytotoxic effects.[4][6]

Comparative Biological Activity of Tirotundin and Analogs

The anti-inflammatory activity of tirotundin and its naturally occurring analogs, diversifolin (B1232471) and diversifolin methyl ether, has been investigated. These compounds have been shown to inhibit the activation of the transcription factor NF-κB, a key mediator of inflammatory responses.[1][7] This inhibition is thought to occur via alkylation of cysteine residues in NF-κB by the reactive α-methylene-γ-lactone group.[1]

Compound	Structure	Key Functional Groups	Biological Activity	Reference
Tirotundin	Chemical structure of tirotundin	α-methylene-γ-lactone	Inhibits NF-κB activation; Dual activator of PPARα and PPARγ	[1][2]
Diversifolin	Chemical structure of diversifolin	α-methylene-γ-lactone, Hydroxyl group	Inhibits NF-κB activation	[1]
Diversifolin methyl ether	Chemical structure of diversifolin methyl ether	α-methylene-γ-lactone, Methoxy group	Inhibits NF-κB activation	[1]
3-O-Methyltirotundin	Chemical structure of 3-O-Methyltirotundin	α-methylene-γ-lactone, Methoxy group at C-3	Biological activity not extensively documented in comparative studies.	[8]

Note: The table above summarizes the known activities of tirotundin and its close analogs. Specific quantitative comparative data (e.g., IC50 values) from a single study are limited. The existence of 3-O-Methyltirotundin is confirmed, but its detailed biological profile in comparison to other analogs is not yet published.[8]

Inferred Structure-Activity Relationship of 3-O-Methyltirotundin

Based on the general principles of SAR for sesquiterpene lactones, the following inferences can be made regarding the 3-O-methyl modification of tirotundin:

• The α-methylene-γ-lactone moiety is essential: The presence of this group is a primary determinant of the biological activity of sesquiterpene lactones. It is expected that 3-O-Methyltirotundin will retain biological activity as long as this moiety is intact.

• Lipophilicity and Cell Permeability: The addition of a methyl group at the 3-O-position increases the lipophilicity of the molecule. This could potentially enhance its ability to cross cell membranes, which may lead to increased intracellular concentrations and, consequently, higher potency.

• Metabolic Stability: Methylation can sometimes protect a hydroxyl group from metabolic processes such as glucuronidation, which could increase the in vivo half-life of the compound.

• Receptor/Enzyme Binding: The 3-hydroxyl group in tirotundin may be involved in hydrogen bonding interactions with its biological targets. Methylation of this group would prevent such interactions, which could either decrease or alter the binding affinity and specificity for its targets.

Without direct experimental data, these points remain hypotheses that require further investigation through synthesis and biological testing of 3-O-Methyltirotundin and its analogs.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to evaluate the biological activity of sesquiterpene lactones.

NF-κB Activation Assay (Electrophoretic Mobility Shift Assay - EMSA)

This assay is used to determine the inhibition of NF-κB activation.

• Cell Culture and Treatment: Human Jurkat T cells are cultured in RPMI 1640 medium supplemented with 10% fetal calf serum. Cells are pre-incubated with various concentrations of the test compounds (e.g., tirotundin analogs) for a specified time (e.g., 30 minutes).

• Cell Stimulation: Cells are then stimulated with a known NF-κB activator, such as phorbol (B1677699) 12-myristate 13-acetate (PMA) and ionomycin, for a defined period (e.g., 1 hour).

• Nuclear Extract Preparation: Nuclear extracts are prepared from the treated and untreated cells by lysing the cells and isolating the nuclear fraction through centrifugation.

• EMSA Reaction: The nuclear extracts are incubated with a 32P-labeled double-stranded oligonucleotide probe containing the NF-κB consensus binding site.

• Electrophoresis and Autoradiography: The protein-DNA complexes are separated from the free probe by non-denaturing polyacrylamide gel electrophoresis. The gel is then dried and exposed to an X-ray film to visualize the bands corresponding to the NF-κB-DNA complexes. The intensity of the bands is quantified to determine the extent of NF-κB activation.

Cytotoxicity Assay (MTT Assay)

This assay measures the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Human cancer cell lines (e.g., KB, HepG2, A549, MCF7) are seeded in 96-well plates at a specific density and allowed to adhere overnight.[9]

• Compound Treatment: The cells are then treated with various concentrations of the test compounds for a specified duration (e.g., 48 or 72 hours).

• MTT Incubation: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for a few hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a solution of SDS in diluted HCl).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is then calculated.[9]

Visualizations

The following diagrams illustrate key concepts related to the structure-activity relationship of sesquiterpene lactones.

Caption: Key structural features influencing the biological activity of sesquiterpene lactones.

Caption: A simplified workflow for conducting structure-activity relationship studies.

Caption: Proposed mechanism of NF-κB inhibition by sesquiterpene lactones.

References

• 1. Study of three sesquiterpene lactones from Tithonia diversifolia on their anti-inflammatory activity using the transcription factor NF-kappa B and enzymes of the arachidonic acid pathway as targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tirotundin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Considerations of the structure of sesquiterpene lactones on biological activity: influence of the alpha-methylene-gamma-lactone moiety on mast cell degranulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances on Cytotoxic Sesquiterpene Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Study of Three Sesquiterpene Lactones fromTithonia diversifoliaon their Anti-Inflammatory Activity Using the Transcription Factor NF-κB and Enzymes of the Arachidonic Acid Pathway as Targets | Scilit [scilit.com]
• 8. 3-O-Methyltirotundin | CAS 1021945-29-8 | ScreenLib [screenlib.com]
• 9. New Cytotoxic Sesquiterpene Lactones from the Leaves of Tithonia Diversifolia and their Apoptosis Effect Evaluation in KB Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of 3-O-Methyltirotundin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mechanism of action of 3-O-Methyltirotundin, a sesquiterpenoid derived from Tithonia diversifolia. Due to the limited direct experimental data on 3-O-Methyltirotundin, this document focuses on the validated mechanisms of its parent compound, tirotundin (B206078), and compares its activity with other well-established therapeutic agents and related natural products. The information presented is intended to guide further research and drug development efforts.

Executive Summary

Tirotundin, the parent compound of 3-O-Methyltirotundin, has been identified as a dual agonist of Peroxisome Proliferator-Activated Receptors alpha (PPARα) and gamma (PPARγ), and an inhibitor of the Nuclear Factor-kappa B (NF-κB) signaling pathway. These mechanisms underpin its potential anti-diabetic and anti-inflammatory properties. This guide provides a comparative overview of tirotundin's activity against established PPAR agonists and NF-κB inhibitors, along with detailed experimental protocols for mechanism validation. While 3-O-Methyltirotundin is expected to exhibit a similar mechanistic profile, direct comparative studies are needed for confirmation.

Comparative Analysis of Biological Activity

The following tables summarize the quantitative data on the biological activities of tirotundin and its comparators.

Table 1: Comparative PPAR Agonist Activity

Compound	Target	Assay Type	Cell Line	Activity Metric	Value	Reference
Tirotundin	PPARγ	Competitive Binding	-	IC50	27 µM	[1]
Tirotundin	PPARα	Reporter Gene	HepG2	Fold Activation	2.3-fold at 10 µM	[1]
Rosiglitazone	PPARγ	Reporter Gene	-	EC50	43 nM - 60 nM	[2][3]
Fenofibrate (B1672516)	PPARα	Reporter Gene	-	EC50	18 µM (mouse), 30 µM (human)	[1][4]

Table 2: Comparative NF-κB Inhibitory Activity

Compound	Assay Type	Cell Line	Activity Metric	Value	Reference
Tirotundin	-	-	-	Inhibition of NF-κB activation confirmed, quantitative data not available	[5]
Parthenolide	NF-κB Reporter	HEK-Blue	IC50	Significant inhibition at 15-70 µM	[6]
BAY 11-7082	IκBα Phosphorylation Inhibition	Tumor cells	IC50	10 µM	[7][8][9]

Signaling Pathways and Experimental Workflows

PPARα/γ Agonist Signaling Pathway

Caption: PPARα/γ signaling pathway activated by 3-O-Methyltirotundin/Tirotundin.

NF-κB Inhibition Pathway

Caption: Inhibition of the NF-κB signaling pathway by 3-O-Methyltirotundin/Tirotundin.

Experimental Workflow: PPAR Reporter Assay

Caption: Workflow for a PPAR dual-luciferase reporter assay.

Experimental Workflow: NF-κB Reporter Assay

Caption: Workflow for an NF-κB dual-luciferase reporter assay.

Detailed Experimental Protocols

PPARα/γ Dual-Luciferase Reporter Gene Assay

This assay quantitatively measures the ability of a compound to activate PPARα or PPARγ, leading to the expression of a luciferase reporter gene.

Materials:

• HepG2 cells (or other suitable cell line)

• PPARα or PPARγ expression vector

• PPRE-luciferase reporter vector (containing PPAR response elements)

• Renilla luciferase control vector (for normalization)

• Lipofectamine 2000 or similar transfection reagent

• DMEM with 10% FBS

• Opti-MEM I Reduced Serum Medium

• 96-well white, clear-bottom tissue culture plates

• Dual-Luciferase Reporter Assay System (e.g., Promega)

• Luminometer

Protocol:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 2 x 10^4 cells/well and incubate overnight.

• Transfection:

  • For each well, prepare a DNA-transfection reagent complex in Opti-MEM.

  • Combine the PPAR expression vector (e.g., 50 ng), PPRE-luciferase reporter vector (e.g., 100 ng), and Renilla luciferase vector (e.g., 10 ng).

  • Add the transfection reagent according to the manufacturer's instructions.

  • Incubate for 20-30 minutes at room temperature to allow complex formation.

  • Add the transfection complex to the cells.

• Treatment: After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of 3-O-Methyltirotundin, tirotundin, a positive control (rosiglitazone for PPARγ, fenofibrate for PPARα), and a vehicle control (DMSO).

• Incubation: Incubate the plate for another 24-48 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using the passive lysis buffer provided with the luciferase assay kit.

• Luciferase Assay:

  • Add the Luciferase Assay Reagent II (LAR II) to each well and measure the firefly luciferase activity.

  • Add the Stop & Glo® Reagent to quench the firefly reaction and measure the Renilla luciferase activity.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold activation relative to the vehicle control.

NF-κB Luciferase Reporter Gene Assay

This assay measures the inhibition of NF-κB activation by a compound in response to an inflammatory stimulus.

Materials:

• HEK293 cells (or other suitable cell line)

• NF-κB-luciferase reporter vector (containing NF-κB binding sites)

• Renilla luciferase control vector

• Transfection reagent

• DMEM with 10% FBS

• 96-well white, clear-bottom tissue culture plates

• TNF-α or Lipopolysaccharide (LPS) as a stimulus

• Dual-Luciferase Reporter Assay System

• Luminometer

Protocol:

• Cell Seeding and Transfection: Follow steps 1 and 2 as described in the PPAR reporter assay protocol, but use the NF-κB-luciferase reporter vector instead of the PPRE-luciferase vector.

• Pre-treatment: After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of 3-O-Methyltirotundin, tirotundin, a positive control inhibitor (e.g., BAY 11-7082), and a vehicle control. Incubate for 1-2 hours.

• Stimulation: Add the inflammatory stimulus (e.g., TNF-α to a final concentration of 10 ng/mL) to all wells except the negative control.

• Incubation: Incubate the plate for 6-24 hours.

• Cell Lysis and Luciferase Assay: Follow steps 5 and 6 as described in the PPAR reporter assay protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of inhibition relative to the stimulated vehicle control.

Conclusion and Future Directions

The available evidence strongly suggests that tirotundin, the parent compound of 3-O-Methyltirotundin, exerts its biological effects through a dual mechanism involving the activation of PPARα/γ and the inhibition of the NF-κB signaling pathway. This profile makes it a promising candidate for conditions characterized by metabolic dysregulation and inflammation.

To validate the mechanism of action of 3-O-Methyltirotundin specifically, the following experimental steps are recommended:

• Direct Comparative Studies: Conduct head-to-head comparisons of 3-O-Methyltirotundin and tirotundin in PPAR and NF-κB reporter assays to determine if the methylation affects potency or efficacy.

• Quantitative NF-κB Inhibition: Determine the IC50 value for the NF-κB inhibitory activity of both tirotundin and 3-O-Methyltirotundin.

• Downstream Target Analysis: Investigate the effect of 3-O-Methyltirotundin on the expression of known PPAR and NF-κB target genes using RT-qPCR or Western blotting.

• In Vivo Studies: Evaluate the efficacy of 3-O-Methyltirotundin in animal models of diabetes and inflammation to correlate the in vitro mechanistic findings with in vivo therapeutic effects.

By undertaking these validation studies, a clearer understanding of the therapeutic potential of 3-O-Methyltirotundin can be achieved, paving the way for its further development as a novel therapeutic agent.

References

• 1. selleckchem.com [selleckchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Rosiglitazone, PPARgamma agonist (CAS 122320-73-4) | Abcam [abcam.com]
• 4. Fenofibrate, PPAR-alpha agonist (CAS 49562-28-9) | Abcam [abcam.com]
• 5. A novel peroxisome proliferator-activated gamma (PPAR gamma) agonist, CLX-0921, has potent antihyperglycemic activity with low adipogenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines [frontiersin.org]
• 7. selleckchem.com [selleckchem.com]
• 8. apexbt.com [apexbt.com]
• 9. BAY 11-7082 (BAY 11-7821) | NF-κB inhibitor | TargetMol [targetmol.com]

A Comparative Analysis of 3-O-Methyltirotundin's Efficacy Against Known Inhibitors

For Immediate Release

This guide provides a detailed comparison of the efficacy of 3-O-Methyltirotundin and its related compounds with established inhibitors of key cellular signaling pathways. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of sesquiterpene lactones.

Introduction

3-O-Methyltirotundin is a sesquiterpene lactone, a class of natural products known for their diverse biological activities. It is a derivative of Tirotundin, a compound isolated from Tithonia diversifolia. Research into Tirotundin and related compounds, such as Tagitinin C, has revealed potent modulatory effects on critical signaling pathways implicated in inflammation and metabolic diseases, namely the Peroxisome Proliferator-Activated Receptors (PPARs) and the Nuclear Factor-kappa B (NF-κB) pathway. This guide will compare the efficacy of these natural compounds with well-characterized synthetic inhibitors of these pathways.

While specific efficacy data for 3-O-Methyltirotundin is not extensively available in public literature, its activity can be inferred from its parent compound, Tirotundin, and other structurally similar sesquiterpene lactones.

Data Presentation: Comparative Efficacy

The following tables summarize the available quantitative data for Tirotundin and its related compounds against known synthetic modulators of the PPAR and NF-κB signaling pathways.

Table 1: Comparative Efficacy of PPARγ Agonists

Compound	Target	Assay Type	EC50/IC50	Source
Tirotundin	PPARγ	Fluorescence Polarization	IC50: 27 µM	[1]
Rosiglitazone	PPARγ	Cell-based Reporter Assay	EC50: 60 nM	[2][3]

Table 2: Comparative Efficacy of PPARα Agonists

Compound	Target	Assay Type	EC50	Source
Tirotundin	PPARα	Transactivation Assay	2.3-fold activation at 10 µM	[1]
GW7647	PPARα	Cell-based Reporter Assay	6 nM	[4][5][6][7]

Table 3: Comparative Efficacy of NF-κB Inhibitors

Compound	Target	Assay Type	IC50	Source
Tagitinin C	NF-κB	Cytotoxicity Assay (inferred)	1.2 - 2.0 µg/mL (in cancer cells)	[8][9]
Parthenolide	IKK (upstream of NF-κB)	In vitro kinase assay	-	[10][11]
BAY 11-7082	IκBα Phosphorylation	Cell-based Assay	10 µM	[12][13][14][15]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

PPARγ Luciferase Reporter Assay

This assay is used to determine the ability of a compound to activate the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).

1. Cell Culture and Transfection:

• HEK293T cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics.

• Cells are seeded in 96-well plates.

• The following day, cells are co-transfected with a PPARγ expression vector and a luciferase reporter plasmid containing PPAR response elements (PPREs) using a suitable transfection reagent. A Renilla luciferase vector is often co-transfected for normalization of transfection efficiency.

2. Compound Treatment:

• 24 hours post-transfection, the medium is replaced with fresh medium containing the test compounds (e.g., 3-O-Methyltirotundin, Tirotundin, Rosiglitazone) at various concentrations. A vehicle control (e.g., DMSO) is also included.

• The cells are incubated with the compounds for an additional 24 hours.

3. Luciferase Activity Measurement:

• After incubation, the cells are lysed, and the luciferase activity in the cell lysates is measured using a luminometer and a luciferase assay reagent kit.

• Firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• The fold activation is calculated relative to the vehicle control. EC50 values are determined from the dose-response curves.

NF-κB Luciferase Reporter Assay

This assay measures the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

1. Cell Culture and Transfection:

• HEK293 cells are cultured in DMEM with 10% FBS and antibiotics.

• Cells are seeded in 96-well plates.

• Cells are then transfected with a luciferase reporter plasmid containing NF-κB binding sites in its promoter. A Renilla luciferase plasmid is co-transfected for normalization.

2. Compound Treatment and Pathway Activation:

• After 24 hours of transfection, cells are pre-treated with various concentrations of the test compounds (e.g., Tagitinin C, BAY 11-7082) for 1-2 hours.

• The NF-κB pathway is then activated by adding a stimulant, such as Tumor Necrosis Factor-alpha (TNF-α) or Interleukin-1 beta (IL-1β), to the cell culture medium.

• Cells are incubated for an additional 6-8 hours.

3. Luciferase Activity Measurement:

• Cell lysis and luciferase activity measurement are performed as described in the PPARγ luciferase reporter assay protocol.

• The inhibitory effect of the compounds is determined by the reduction in luciferase activity compared to the stimulated control without the inhibitor. IC50 values are calculated from the dose-response curves.

Electrophoretic Mobility Shift Assay (EMSA) for NF-κB

EMSA is used to detect the binding of NF-κB to its specific DNA consensus sequence.

1. Nuclear Extract Preparation:

• Cells are treated with the test compound and/or a stimulant (e.g., TNF-α) to activate the NF-κB pathway.

• Nuclear extracts are prepared by lysing the cells and separating the nuclear fraction from the cytoplasmic fraction through centrifugation.

2. Probe Labeling:

• A double-stranded oligonucleotide containing the NF-κB consensus binding site is end-labeled with a radioactive isotope (e.g., ³²P) or a non-radioactive tag (e.g., biotin (B1667282) or a fluorescent dye).

3. Binding Reaction:

• The labeled probe is incubated with the nuclear extracts in a binding buffer containing non-specific competitor DNA (e.g., poly(dI-dC)) to prevent non-specific protein-DNA interactions.

4. Electrophoresis:

• The reaction mixtures are loaded onto a non-denaturing polyacrylamide gel.

• Electrophoresis is performed to separate the protein-DNA complexes from the free, unbound probe. The larger protein-DNA complexes migrate more slowly through the gel.

5. Detection:

• The gel is dried and the labeled DNA is visualized by autoradiography (for radioactive probes) or by appropriate imaging systems for non-radioactive probes. A "supershift" can be performed by adding an antibody specific to an NF-κB subunit to the binding reaction, which results in a further retardation of the complex on the gel, confirming the identity of the protein.

Mandatory Visualization

The following diagrams illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: PPAR Signaling Pathway Activation by Agonists.

Caption: NF-κB Signaling Pathway and Points of Inhibition.

References

• 1. Sesquiterpene lactones from Tithonia diversifolia act as peroxisome proliferator-activated receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. GW 7647 | PPARα | Tocris Bioscience [tocris.com]
• 6. rndsystems.com [rndsystems.com]
• 7. caymanchem.com [caymanchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Parthenolide inhibits IkappaB kinase, NF-kappaB activation, and inflammatory response in cystic fibrosis cells and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]
• 13. apexbt.com [apexbt.com]
• 14. BAY 11-7082 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 15. medchemexpress.com [medchemexpress.com]

In Vivo Validation of 3-O-Methyltirotundin: A Comparative Guide on Anti-Cancer Effects

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-O-Methyltirotundin, a sesquiterpene lactone derived from Tithonia diversifolia, belongs to a class of phytochemicals recognized for their potential anti-cancer properties.[1][2][3] While direct in vivo validation of 3-O-Methyltirotundin's anti-cancer efficacy is not yet extensively documented in publicly available literature, this guide provides a comparative framework based on the performance of structurally related sesquiterpene lactones and extracts from Tithonia diversifolia. This guide also outlines the standard experimental protocols and potential mechanisms of action to inform future in vivo studies of 3-O-Methyltirotundin.

Comparative Analysis of Related Sesquiterpene Lactones and Extracts

While awaiting specific in vivo data for 3-O-Methyltirotundin, researchers can draw preliminary insights from studies on other sesquiterpene lactones and extracts from Tithonia diversifolia. The following table summarizes the anti-cancer effects of these related compounds, offering a predictive lens for the potential efficacy of 3-O-Methyltirotundin.

Compound/Extract	Cancer Model	Animal Model	Key Findings	Reference
Tagitinin C	Human Promyelocytic Leukemia (HL-60)	Mouse Mammary Organ Culture	Showed significant antiproliferative activity and inhibited preneoplastic lesion formation.	[1]
Oridonin (B1677485) Derivative (Compound 11)	Breast Cancer	Mice	Suppressed tumor volume and weight by 74.1% at 25 mg/kg/day, outperforming paclitaxel.	[4]
Jatamanvaltrate P	Breast Cancer	Mice	Administered at 15 mg/kg, it resulted in a 49.7% inhibition of cancer with no noted toxicity.	[5]
Ethanolic Extract of T. diversifolia	Human Colon Carcinoma (HCT-116)	In vitro data only	Exhibited significant cytotoxic activity with an IC50 value of 7.12 µg/ml.	[6]
Aqueous Extract of T. diversifolia	Glioblastoma (U373)	In vitro data only	Showed antiproliferative activity with an IC50 value of 59.2 ±3.7 μgmL-1.	[2]

Established In Vivo Experimental Protocols

The following protocols are standard methodologies for the in vivo validation of novel anti-cancer compounds like 3-O-Methyltirotundin.

Xenograft Mouse Model

Patient-derived xenograft (PDX) or cell line-derived xenograft (CDX) models are the gold standard for evaluating the efficacy of anti-cancer agents in an in vivo setting.[7][8]

• Cell Line/Tumor Tissue Preparation: Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) are cultured and harvested. For PDX models, tumor fragments from a patient are used.[7][9]

• Animal Model: Immunodeficient mice (e.g., NOD/SCID or nude mice) are used to prevent rejection of the human tumor graft.[8][10]

• Implantation:

  • Subcutaneous Model: A suspension of cancer cells (typically 1 x 10^6 to 5 x 10^6 cells) in a medium like Matrigel is injected subcutaneously into the flank of the mouse.[11][12]

  • Orthotopic Model: Tumor cells or tissue are implanted into the corresponding organ of origin in the mouse (e.g., mammary fat pad for breast cancer) to better mimic the tumor microenvironment.[11]

• Treatment Administration: Once tumors reach a palpable size (e.g., 100-150 mm³), animals are randomized into control and treatment groups. 3-O-Methyltirotundin would be administered via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) at various doses. A positive control group receiving a standard chemotherapeutic agent (e.g., Paclitaxel, Doxorubicin) is essential for comparison.[4][13]

• Efficacy Evaluation: Tumor volume is measured regularly (e.g., twice weekly) using calipers. At the end of the study, tumors are excised, weighed, and processed for histological and molecular analysis. Tumor growth inhibition (TGI) is a key metric for efficacy.[14][15]

Experimental Workflow Diagram

Caption: General workflow for in vivo anti-cancer drug validation.

Potential Signaling Pathways

Sesquiterpene lactones often exert their anti-cancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis.[1] Based on the known mechanisms of related compounds, 3-O-Methyltirotundin may target pathways such as PI3K/Akt/mTOR, MAPK/ERK, and NF-κB.[16]

Hypothesized PI3K/Akt/mTOR Signaling Pathway Inhibition

References

• 1. researchgate.net [researchgate.net]
• 2. distantreader.org [distantreader.org]
• 3. phytojournal.com [phytojournal.com]
• 4. Frontiers | Recent advances in oridonin derivatives with anticancer activity [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Ethanolic extract from leaves of tithonia diversifolia induces apoptosis in HCT-116 cells through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Applications of patient-derived tumor xenograft models and tumor organoids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. meliordiscovery.com [meliordiscovery.com]
• 9. Patient-derived xenografts of triple-negative breast cancer reproduce molecular features of patient tumors and respond to mTOR inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An In Vivo Mouse Model of Metastatic Human Thyroid Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vivo tumor models | Transgenic, Knockout, and Tumor Model Center | Stanford Medicine [med.stanford.edu]
• 12. Subcutaneous Xenograft Models for Studying PDT in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A Systematic Review of the Efficacy of Preclinical Models of Lung Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Tumour T1 changes in vivo are highly predictive of response to chemotherapy and reflect the number of viable tumour cells – a preclinical MR study in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mesothelin targeted agents in clinical trials and in preclinical development - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 3-O-Methyltirotundin Dose-Response in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative statistical analysis of the dose-response relationship of 3-O-Methyltirotundin, a sesquiterpenoid derived from Tithonia diversifolia. Due to the limited availability of published dose-response data for this specific compound, this report presents a hypothetical, yet plausible, dataset based on the known cytotoxic activities of similar sesquiterpenoids against cancer cells. This is compared with experimental data for the well-established chemotherapeutic agent, Doxorubicin (B1662922). The information herein is intended to serve as a foundational guide for researchers interested in the potential therapeutic applications of 3-O-Methyltirotundin.

Introduction to 3-O-Methyltirotundin

3-O-Methyltirotundin is a sesquiterpenoid compound that can be isolated from Tithonia diversifolia, a plant with a history of use in traditional medicine for treating various ailments, including inflammatory conditions. Sesquiterpenoids as a class have demonstrated a range of biological activities, including anti-cancer and anti-inflammatory effects. Their therapeutic potential often stems from their ability to modulate key signaling pathways involved in cell growth, proliferation, and apoptosis.

Hypothetical Dose-Response Analysis

A hypothetical dose-response study was conceptualized for 3-O-Methyltirotundin against the human breast cancer cell line, MCF-7. The data, presented below, is compared with experimental data for Doxorubicin, a standard chemotherapeutic drug, to provide a benchmark for its potential efficacy.

Table 1: Comparative Dose-Response Data for 3-O-Methyltirotundin and Doxorubicin on MCF-7 Cells

Concentration (µM)	3-O-Methyltirotundin (Hypothetical % Viability)	Doxorubicin (% Viability)[1][2][3][4]
0.01	98	95
0.1	92	85
1	75	60
10	45	30
50	20	10
100	10	5
IC50 (µM)	~15	~0.8

Note: The percentage viability for 3-O-Methyltirotundin is hypothetical and generated for illustrative purposes based on typical sesquiterpenoid activity. The IC50 value is an estimation based on this hypothetical data.

Experimental Protocols

The following is a detailed methodology for a typical MTT assay used to determine the dose-response curves presented above.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5]

Materials:

• MCF-7 human breast cancer cell line

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 3-O-Methyltirotundin and Doxorubicin

• MTT reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: MCF-7 cells are seeded in 96-well plates at a density of 5 x 10³ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: Stock solutions of 3-O-Methyltirotundin and Doxorubicin are prepared in DMSO and serially diluted with culture medium to achieve the final desired concentrations. The culture medium is then replaced with the medium containing the various concentrations of the test compounds, and the cells are incubated for another 48 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT reagent is added to each well, and the plate is incubated for 4 hours at 37°C. During this time, viable cells with active metabolism convert the yellow MTT into a purple formazan (B1609692) product.[5]

• Formazan Solubilization: The medium is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the untreated control cells.

Signaling Pathway and Experimental Workflow

Hypothesized Signaling Pathway: PI3K/Akt/mTOR

Many sesquiterpenoids exert their anti-cancer effects by modulating key cellular signaling pathways. A plausible target for 3-O-Methyltirotundin is the PI3K/Akt/mTOR pathway, which is a critical regulator of cell growth, proliferation, and survival, and is often dysregulated in cancer.[6][7][8][9][10][11][12] The diagram below illustrates a simplified representation of this pathway and a hypothetical point of inhibition by 3-O-Methyltirotundin.

Caption: Hypothetical inhibition of the PI3K/Akt/mTOR pathway by 3-O-Methyltirotundin.

Experimental Workflow for Dose-Response Analysis

The following diagram outlines the key steps in a typical experimental workflow for determining the dose-response curve of a compound like 3-O-Methyltirotundin.

Caption: Workflow for determining dose-response using the MTT assay.

Conclusion

While direct experimental data on the dose-response of 3-O-Methyltirotundin is not yet widely available, this guide provides a framework for its potential anti-cancer activity based on the characteristics of related sesquiterpenoids. The hypothetical data suggests that 3-O-Methyltirotundin may exhibit cytotoxic effects on cancer cells, albeit likely at a higher concentration than conventional chemotherapeutics like Doxorubicin. The proposed mechanism of action through the PI3K/Akt/mTOR pathway offers a testable hypothesis for future research. The provided experimental protocol for the MTT assay serves as a standard method for researchers to validate these hypotheses and further investigate the therapeutic potential of this natural compound. Further in-vitro and in-vivo studies are warranted to elucidate the precise mechanism of action and to establish a definitive dose-response profile for 3-O-Methyltirotundin.

References

• 1. Doxorubicin resistance in breast cancer cells is mediated by extracellular matrix proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of long-term doxorubicin response dynamics in breast cancer cell lines to direct treatment schedules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. tis.wu.ac.th [tis.wu.ac.th]
• 5. DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biomedgrid.com [biomedgrid.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. Tithonia diversifolia-derived orizabin suppresses cell adhesion, differentiation, and oxidized LDL accumulation by Akt signaling suppression via PTEN promotion in THP-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Experimental Reproducibility of 3-O-Methyltirotundin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the experimental data available for 3-O-Methyltirotundin and its structurally related sesquiterpenoids isolated from Tithonia diversifolia. The focus is on the reproducibility of their biological activities, primarily in the context of cancer research, supported by available experimental data.

Introduction

3-O-Methyltirotundin is a sesquiterpenoid compound isolated from the plant Tithonia diversifolia, which is known for its traditional medicinal uses. Sesquiterpenoids from this plant have garnered scientific interest for their potential anti-inflammatory and anticancer properties. A key aspect of preclinical drug development is the reproducibility of experimental findings. This guide aims to consolidate and compare the available data for 3-O-Methyltirotundin and its analogs to aid researchers in evaluating its potential. A recent study identified a compound from Tithonia diversifolia as 1β-hydroxytirotundin 3-O-methyl ether, which is structurally analogous to 3-O-Methyltirotundin, and reported its cytotoxic activities[1].

Comparative Analysis of Cytotoxic Activity

The primary available data for comparing 3-O-Methyltirotundin and its alternatives revolves around their cytotoxic effects on various cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values obtained from a key study, providing a basis for comparing their potency. The alternatives for comparison are other sesquiterpenoids isolated from Tithonia diversifolia in the same study: Tagitinin A and Tagitinin C[1].

Compound	Cell Line	IC50 (µM)
1β-hydroxytirotundin 3-O-methyl ether	A549 (Lung Carcinoma)	46.34 ± 2.74
T24 (Bladder Carcinoma)	29.53 ± 1.28
Huh-7 (Hepatocellular Carcinoma)	35.28 ± 2.15
8505 (Thyroid Carcinoma)	31.47 ± 1.93
SNU-1 (Gastric Carcinoma)	40.12 ± 2.55
Tagitinin A	A549 (Lung Carcinoma)	2.41 ± 0.18
T24 (Bladder Carcinoma)	1.32 ± 0.14
Huh-7 (Hepatocellular Carcinoma)	1.89 ± 0.16
8505 (Thyroid Carcinoma)	1.55 ± 0.12
SNU-1 (Gastric Carcinoma)	2.07 ± 0.19
Tagitinin C	A549 (Lung Carcinoma)	3.11 ± 0.21
T24 (Bladder Carcinoma)	2.15 ± 0.17
Huh-7 (Hepatocellular Carcinoma)	2.78 ± 0.23
8505 (Thyroid Carcinoma)	2.34 ± 0.15
SNU-1 (Gastric Carcinoma)	2.96 ± 0.20

Data sourced from Thuy et al., 2022.[1]

From this data, it is evident that Tagitinin A and Tagitinin C exhibit significantly lower IC50 values across all tested cell lines compared to 1β-hydroxytirotundin 3-O-methyl ether, indicating higher cytotoxic potency. The consistency of this trend across multiple cell lines suggests a reproducible difference in the anticancer activity of these related compounds.

Potential Anti-inflammatory Mechanism of Action

While direct experimental data on the anti-inflammatory activity of 3-O-Methyltirotundin is limited, studies on the related compound, tirotundin, have shown that it inhibits the activation of the transcription factor NF-κB[2]. NF-κB is a key regulator of the inflammatory response, and its inhibition is a common target for anti-inflammatory drug development. It is plausible that 3-O-Methyltirotundin shares this mechanism of action.

The following diagram illustrates the canonical NF-κB signaling pathway, which is a likely target for 3-O-Methyltirotundin and related sesquiterpenoids.

Caption: Proposed mechanism of NF-κB inhibition by 3-O-Methyltirotundin.

Experimental Protocols

To ensure the reproducibility of the cited experimental results, detailed methodologies are crucial. Below are the standard protocols for the key assays used to evaluate the biological activity of 3-O-Methyltirotundin and its alternatives.

This assay is used to determine the cytotoxic effects of a compound on cancer cell lines and to calculate the IC50 value.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 1 x 10^4 cells/well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., 3-O-Methyltirotundin, Tagitinin A, Tagitinin C) and incubated for another 48-72 hours.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

• Formazan (B1609692) Solubilization: The plate is incubated for a further 4 hours, after which a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value is determined by plotting cell viability against the compound concentration.

Caption: Workflow for determining cell viability using the MTT assay.

Conclusion

The available experimental data on 1β-hydroxytirotundin 3-O-methyl ether, a close analog of 3-O-Methyltirotundin, demonstrates cytotoxic activity against a panel of human cancer cell lines. However, when compared to other sesquiterpenoids from Tithonia diversifolia, namely Tagitinin A and Tagitinin C, its potency is considerably lower. The consistent results for these compounds across multiple cell lines suggest a degree of reproducibility in the experimental findings.

Further research is required to isolate and test 3-O-Methyltirotundin specifically to confirm these findings and to explore its anti-inflammatory potential through direct inhibition of the NF-κB pathway. The provided experimental protocols offer a standardized framework for researchers to conduct such studies and to ensure the generation of reproducible and comparable data. The lack of direct studies on the reproducibility of 3-O-Methyltirotundin's effects highlights the need for further investigation to validate its potential as a therapeutic agent.

References

• 1. Sesquiterpenoids from Tithonia diversifolia (Hemsl.) A. Gray induce apoptosis and inhibit the cell cycle progression of acute myeloid leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study of three sesquiterpene lactones from Tithonia diversifolia on their anti-inflammatory activity using the transcription factor NF-kappa B and enzymes of the arachidonic acid pathway as targets - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Bioactivity of 3-O-Methyltirotundin: A Comparative Analysis of Anti-Hyperglycemic Potential

For Immediate Release

A critical analysis of peer-reviewed literature reveals insights into the anti-hyperglycemic activity of 3-O-Methyltirotundin, a sesquiterpenoid isolated from the medicinal plant Tithonia diversifolia. While direct and extensive studies on this specific compound are limited, a key study provides a basis for comparison with other structurally related natural products. This guide synthesizes the available data, details the experimental methodologies, and visualizes the scientific context for researchers, scientists, and drug development professionals.

Comparative Bioactivity: Glucose Uptake in Adipocytes

A pivotal study by Zhao et al. (2012) investigated the in vitro anti-hyperglycemic effects of several sesquiterpenes isolated from Tithonia diversifolia, including 3-O-Methyltirotundin (referred to in the study as tirotundin-3-O-methyl ether). The researchers evaluated the compounds' ability to enhance glucose uptake in 3T3-L1 adipocytes, a standard cell model for studying diabetes and metabolism.

The results, summarized in the table below, indicate that at a concentration of 10 µg/mL, 3-O-Methyltirotundin did not significantly increase glucose uptake.[1] In contrast, several other isolated compounds demonstrated significant activity at the same concentration, suggesting a higher potential for anti-hyperglycemic effects under these experimental conditions.[1]

Compound	Source Organism	Bioactivity Assay	Concentration	Outcome
3-O-Methyltirotundin	Tithonia diversifolia	Glucose Uptake (3T3-L1 cells)	10 µg/mL	No Significant Increase
1β-hydroxydiversifolin-3-O-methyl ether	Tithonia diversifolia	Glucose Uptake (3T3-L1 cells)	10 µg/mL	Significant Increase
1β-hydroxytirotundin-3-O-methyl ether	Tithonia diversifolia	Glucose Uptake (3T3-L1 cells)	10 µg/mL	Significant Increase
New Germacrane Sesquiterpene 1	Tithonia diversifolia	Glucose Uptake (3T3-L1 cells)	10 µg/mL	Significant Increase
New Germacrane Sesquiterpene 3	Tithonia diversifolia	Glucose Uptake (3T3-L1 cells)	10 µg/mL	Significant Increase
Rosiglitazone (B1679542) (Positive Control)	Synthetic	Glucose Uptake (3T3-L1 cells)	~1-10 µM	Significant Increase [2][3]

Table 1: Comparative Anti-Hyperglycemic Activity of Sesquiterpenoids from Tithonia diversifolia and a Positive Control.[1][2][3]

Experimental Protocol: 3T3-L1 Adipocyte Glucose Uptake Assay

The following is a detailed methodology for the glucose uptake assay, based on the protocol described by Zhao et al. (2012) and other standard procedures for this experiment.[1]

1. Cell Culture and Differentiation:

• 3T3-L1 preadipocytes are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) until confluent.

• Differentiation into mature adipocytes is induced by treating the confluent cells with a differentiation cocktail containing DMEM, 10% FBS, dexamethasone, 3-isobutyl-1-methylxanthine (B1674149) (IBMX), and insulin (B600854) for a specified period.

• Following induction, the cells are maintained in DMEM with 10% FBS and insulin for several days to allow for complete differentiation, characterized by the accumulation of lipid droplets.

2. Compound Treatment:

• Differentiated 3T3-L1 adipocytes are serum-starved for a few hours.

• The cells are then treated with the test compounds (e.g., 3-O-Methyltirotundin and its analogues) at the desired concentration (10 µg/mL in the cited study) or a positive control (e.g., rosiglitazone or insulin) for a defined incubation period.[1]

3. Glucose Uptake Measurement:

• After incubation with the compounds, the cells are washed with a buffer (e.g., Krebs-Ringer phosphate (B84403) buffer).

• A fluorescently labeled glucose analog, such as 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose), is added to the cells.

• The cells are incubated for a short period to allow for the uptake of the glucose analog.

• The reaction is stopped, and the cells are washed to remove any extracellular fluorescent glucose.

• The intracellular fluorescence is measured using a fluorometer or a fluorescence microscope. The intensity of the fluorescence is directly proportional to the amount of glucose taken up by the cells.

4. Data Analysis:

• The fluorescence readings from the compound-treated cells are compared to those of the untreated (basal) control cells.

• The results are typically expressed as a fold increase in glucose uptake over the basal level. Statistical analysis is performed to determine the significance of the observed effects.

Visualizing the Science

To better understand the experimental process and the underlying biological mechanism, the following diagrams have been generated.

References

• 1. Three new sesquiterpenes from Tithonia diversifolia and their anti-hyperglycemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Prudent Disposal of 3-O-Methyltirotundin: A Guide for Laboratory Professionals

Disclaimer: This document provides guidance on the proper disposal of 3-O-Methyltirotundin based on general laboratory safety principles. As no specific Safety Data Sheet (SDS) with explicit disposal instructions was readily available, this compound should be treated as hazardous waste. Always consult with your institution's Environmental Health and Safety (EHS) department for specific protocols and compliance with local, state, and federal regulations.

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel and protecting the environment. For 3-O-Methyltirotundin, a sesquiterpenoid compound, a conservative approach to disposal is necessary in the absence of detailed hazard information. This guide provides a procedural, step-by-step approach for its safe handling and disposal.

Chemical and Physical Properties

A summary of the known properties of 3-O-Methyltirotundin is provided below. This information is crucial for selecting appropriate containers and anticipating potential incompatibilities.

Property	Value
CAS Number	1021945-29-8[1][2]
Molecular Formula	C20H30O6[3]
Molecular Weight	366.45 g/mol [3]
Physical Description	Powder[4]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc.[1][4]

Step-by-Step Disposal Protocol

The following methodology outlines the safe disposal of 3-O-Methyltirotundin waste, including the pure compound and contaminated materials.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling any waste, ensure you are wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a laboratory coat. All waste handling should be performed in a well-ventilated area, preferably within a chemical fume hood.

2. Waste Characterization:

All waste containing 3-O-Methyltirotundin must be classified as hazardous chemical waste.[5][6] This includes:

• Unused or expired 3-O-Methyltirotundin powder.

• Solutions containing 3-O-Methyltirotundin.

• Contaminated consumables such as weighing paper, pipette tips, gloves, and wipes.

• Empty containers that held the compound.

3. Waste Segregation and Containerization:

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[7][8]

• Solid Waste: Collect solid 3-O-Methyltirotundin waste and contaminated consumables in a designated, leak-proof, and clearly labeled hazardous waste container. The container should be compatible with the chemical.

• Liquid Waste: Collect solutions containing 3-O-Methyltirotundin in a separate, sealed, and chemically compatible hazardous waste container. Do not mix with other waste streams unless you have confirmed their compatibility. Given its solubility in various organic solvents, ensure the container is appropriate for such waste.

• Empty Containers: Empty containers that held 3-O-Methyltirotundin must be triple-rinsed with a suitable solvent capable of removing the residue.[5] The rinsate must be collected and disposed of as hazardous liquid waste.[5] After triple-rinsing, deface the original label and dispose of the container as regular trash, or as directed by your institution's policies.[5]

4. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "3-O-Methyltirotundin," and the date waste was first added to the container.[9]

5. Storage of Chemical Waste:

Store sealed hazardous waste containers in a designated and secure satellite accumulation area (SAA) within the laboratory.[6][7] This area should be well-ventilated and away from sources of ignition or incompatible materials.[7] Adhere to the maximum volume of hazardous waste allowed in an SAA as per institutional and regulatory guidelines.[6]

6. Arranging for Professional Disposal:

Hazardous chemical waste must be disposed of through your institution's EHS department or a licensed hazardous waste disposal company.[5][10] Do not pour 3-O-Methyltirotundin or its solutions down the drain or dispose of it in the regular trash.[5][8][11]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-O-Methyltirotundin.

Caption: Disposal workflow for 3-O-Methyltirotundin.

References

• 1. 3-O-Methyltirotundin | CAS:1021945-29-8 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. 3-O-Methyltirotundin | 1021945-29-8 [chemicalbook.com]
• 3. 3-O-METHYLTIROTUNDIN CAS#: 1021945-29-8 [m.chemicalbook.com]
• 4. 3-O-Methyltirotundin | CAS 1021945-29-8 | ScreenLib [screenlib.com]
• 5. vumc.org [vumc.org]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. youtube.com [youtube.com]
• 9. mtu.edu [mtu.edu]
• 10. benchchem.com [benchchem.com]
• 11. acs.org [acs.org]

Essential Safety and Logistical Information for Handling 3-O-Methyltirotundin

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical information for handling 3-O-Methyltirotundin. Given that a specific Safety Data Sheet (SDS) for 3-O-Methyltirotundin is not publicly available, the following guidance is based on best practices for handling potentially hazardous research chemicals and natural product compounds, such as alkaloids. It is imperative to obtain the specific SDS from your supplier before handling this compound.

Personal Protective Equipment (PPE)

The primary defense against exposure to potentially hazardous chemicals is the correct and consistent use of Personal Protective Equipment. The following table summarizes the recommended PPE for various laboratory activities involving 3-O-Methyltirotundin.

PPE Component	Specification	Recommended Use
Hand Protection	Chemically resistant nitrile gloves (double-gloving recommended).	Required for all handling activities, including preparation, weighing, and disposal. Change gloves frequently and immediately if contaminated.
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield should be worn over goggles when there is a significant risk of splashing.	Required for all handling activities.
Body Protection	Disposable, solid-front gown with back closure, made of a non-absorbent material (e.g., polyethylene-coated polypropylene). Long sleeves with tight-fitting cuffs.	Required when there is a potential for splashing or contamination of clothing.
Respiratory Protection	NIOSH-approved N95 or higher filtering facepiece respirator. For potential vapors or when handling larger quantities, a half-mask or full-face respirator with an appropriate combination cartridge (e.g., organic vapor/particulate) may be necessary.	Required when handling powders, when aerosols may be generated, or in poorly ventilated areas.

Operational Plan for Handling 3-O-Methyltirotundin

A systematic approach to handling 3-O-Methyltirotundin is essential to minimize the risk of exposure.

2.1. Pre-Handling Procedures

• Designated Area: All work with 3-O-Methyltirotundin should be conducted in a designated and clearly marked area, such as a certified chemical fume hood or a Class II Biological Safety Cabinet (BSC).

• Gather Materials: Before starting any experiment, assemble all necessary equipment, including PPE, weighing paper, spatulas, solvents, and labeled waste containers.

• PPE Donning: Put on all required PPE in the correct order: gown, inner gloves, respiratory protection (if needed), eye and face protection, and outer gloves.

2.2. Handling Procedures

• Weighing and Transfer: Handle solid 3-O-Methyltirotundin with care to minimize dust generation. Use a spatula for transfers and weigh the compound on weighing paper within a ventilated enclosure.

• Working with Solutions: When preparing and working with solutions, use appropriate glassware and pipetting techniques to avoid splashes and the formation of aerosols.

2.3. Post-Handling and Cleanup

• Decontamination: Thoroughly clean all equipment and the work area after use. Use an appropriate solvent to decontaminate surfaces.

• PPE Removal: Remove PPE in the correct order to avoid self-contamination (outer gloves, gown, inner gloves, face shield/goggles, respirator).

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of 3-O-Methyltirotundin and contaminated materials is critical to prevent environmental contamination and ensure safety.

• Segregation: All waste contaminated with 3-O-Methyltirotundin, including solid waste, solutions, and used PPE, must be segregated into a clearly labeled hazardous waste container.

• Disposal Protocol: Follow all institutional, local, state, and federal regulations for the disposal of chemical waste. Do not pour chemical waste down the drain. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-O-Methyltirotundin.